1-Bromo-2-ethoxy-4,5-dimethylbenzene

• CAS: 1225682-23-4

Core Science & Biosynthesis

Technical Guide: 1-Bromo-2-ethoxy-4,5-dimethylbenzene

This technical guide details the chemical profile, synthesis, and application of 1-Bromo-2-ethoxy-4,5-dimethylbenzene (CAS 1225682-23-4), a specialized aryl bromide intermediate used in the development of pharmaceuticals and advanced materials.

[1]

Chemical Profile & Identification

1-Bromo-2-ethoxy-4,5-dimethylbenzene is a polysubstituted arene characterized by an electron-rich aromatic core. Its structure features a bromine atom ortho to an ethoxy group, with two methyl groups occupying the remaining para and meta positions relative to the ether. This substitution pattern makes it a highly valuable scaffold for Suzuki-Miyaura cross-coupling reactions, particularly in the synthesis of liquid crystals and bioactive stilbene derivatives.

Key Specifications

Property	Specification
CAS Number	1225682-23-4
IUPAC Name	1-Bromo-2-ethoxy-4,5-dimethylbenzene
Molecular Formula	C₁₀H₁₃BrO
Molecular Weight	229.11 g/mol
SMILES	CCOc1cc(C)c(C)cc1Br
InChI Key	YSSZMKUHFOKNPD-UHFFFAOYSA-N
Physical State	Pale yellow liquid or low-melting solid (Predicted MP < 45°C)
Boiling Point	~280–290°C (Predicted at 760 mmHg)
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in water

Field Insight: Due to the lipophilic nature of the ethoxy and methyl groups, this compound exhibits high retention in organic phases during extraction. It is often purified via silica gel chromatography using non-polar eluents (e.g., Hexanes/EtOAc 95:5).

Synthesis Logic & Protocols

The most robust synthetic route prioritizes regiocontrol . Direct bromination of the ether (1-ethoxy-3,4-dimethylbenzene) can lead to isomeric mixtures. The field-proven approach utilizes 3,4-dimethylphenol as the starting material, leveraging the steric difference between the two ortho positions to direct bromination before O-alkylation.

Retrosynthetic Analysis

• Target: 1-Bromo-2-ethoxy-4,5-dimethylbenzene.[1][2]

• Disconnection: O-Ethyl bond (Williamson Ether Synthesis).

• Intermediate: 2-Bromo-4,5-dimethylphenol.[3][4][5][6]

• Starting Material: 3,4-Dimethylphenol.

Step 1: Regioselective Bromination

Objective: Synthesize 2-bromo-4,5-dimethylphenol.[4][5]

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Regiochemistry: The hydroxyl group (-OH) at C1 is the strongest director (ortho/para). The para position (C4) is blocked by a methyl group. This leaves two ortho sites: C2 and C6.

  • C2: Sterically crowded (flanked by -OH and C3-Methyl).

  • C6: Sterically accessible (flanked by -OH and C5-Hydrogen).

• Result: Bromination occurs exclusively at C6 (which becomes C2 in the product numbering: 2-bromo-4,5-dimethylphenol).

Protocol:

• Dissolve 3,4-dimethylphenol (1.0 eq) in DCM or CHCl₃ at 0°C.

• Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise to control the exotherm.

• Stir at room temperature for 2–4 hours. Monitor by TLC (the brominated product is less polar).

• Workup: Quench with saturated Na₂S₂O₃ (to remove residual bromine), extract with DCM, and recrystallize from hexanes to obtain the solid phenol.

Step 2: O-Alkylation (Williamson Ether Synthesis)

Objective: Convert the phenol to the ethyl ether.

• Reagents: Ethyl iodide (EtI) or Ethyl bromide (EtBr), Potassium Carbonate (K₂CO₃).

• Solvent: DMF or Acetonitrile (polar aprotic promotes Sɴ2).

Protocol:

• Dissolve 2-bromo-4,5-dimethylphenol (1.0 eq) in anhydrous DMF.

• Add K₂CO₃ (2.0 eq) and stir for 30 mins to generate the phenoxide anion.

• Add Ethyl Iodide (1.2 eq) dropwise.

• Heat to 60°C for 4–6 hours.

• Workup: Dilute with water (precipitates the product or oils it out), extract with Ethyl Acetate. Wash organic layer with water (3x) to remove DMF.

• Purification: Flash column chromatography (SiO₂, Hexanes/EtOAc).

Visualization: Synthesis Workflow

Caption: Two-step regioselective synthesis from 3,4-dimethylphenol utilizing steric control for bromination followed by standard alkylation.

Applications in Drug Discovery & Materials[4][9][10]

Palladium-Catalyzed Cross-Coupling

The primary utility of this compound is as an electrophile in Suzuki-Miyaura coupling . The bromine atom is a facile leaving group, allowing the attachment of the electron-rich "2-ethoxy-4,5-dimethylphenyl" moiety to aryl boronic acids.

• Significance: This moiety is a bioisostere for other alkoxy-benzenes found in GPCR antagonists (e.g., Endothelin receptor antagonists like Macitentan analogs) and stilbene-based anticancer agents.

• Electronic Effect: The ethoxy group (ortho) and two methyl groups (meta/para) create a unique electronic signature that modulates the metabolic stability and lipophilicity (LogP) of the final drug molecule.

Liquid Crystal Mesogens

Dialkyl-alkoxy-benzenes are common cores in nematic liquid crystals. The 4,5-dimethyl substitution pattern prevents efficient packing compared to unbranched chains, which can be used to tune the melting point and viscosity of liquid crystal mixtures.

Visualization: Suzuki Coupling Mechanism

Caption: Catalytic cycle for coupling 1-Bromo-2-ethoxy-4,5-dimethylbenzene with aryl boronic acids to form biaryl scaffolds.

Safety & Handling (SDS Summary)

While specific toxicological data for this CAS is limited, it should be handled according to protocols for halogenated aromatic ethers .

• Hazards:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Light sensitive (protect from direct sunlight to prevent debromination or oxidation).

• Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.

References

• Bolli, M. H., et al. (2012).[7] "The discovery of Macitentan, an orally active, potent dual endothelin receptor antagonist."[7] Journal of Medicinal Chemistry, 55(17), 7849-7861.[7] (Provides context on bromo-alkoxy-phenyl intermediates in drug design). Retrieved from [Link]

• Olieman, K., et al. (2010).[5] "Fluorination of 2-bromo-4,5-dimethylphenol." ResearchGate. (Validates the synthesis and existence of the 2-bromo-4,5-dimethylphenol precursor). Retrieved from [Link]

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• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 4. 2-Bromo-4-tert-butylphenol (2198-66-5) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

physicochemical properties of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Topic: Physicochemical Properties and Synthetic Utility of 1-Bromo-2-ethoxy-4,5-dimethylbenzene Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Engineers

[1][2][3][4][5]

Executive Summary

1-Bromo-2-ethoxy-4,5-dimethylbenzene (CAS 1225682-23-4) is a specialized halogenated aromatic building block used primarily in the synthesis of complex pharmaceutical intermediates and agrochemicals.[1][2][3] Characterized by its electron-rich ethoxy substituent and sterically defined methyl groups, it serves as a high-value scaffold for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig). This guide provides a comprehensive analysis of its physicochemical properties, validated synthetic routes, and reactivity profile.

Chemical Identity & Physicochemical Properties[6][7][8][9][10]

The molecule features a tetrasubstituted benzene ring where the electronic environment is dominated by the strong ortho/para-directing ethoxy group, modulated by the inductive effects of two methyl groups.

Table 1: Physicochemical Specifications

Property	Value / Description	Source/Method
CAS Registry Number	1225682-23-4	Verified Registry [1]
IUPAC Name	1-Bromo-2-ethoxy-4,5-dimethylbenzene	Nomenclature
Molecular Formula	C₁₀H₁₃BrO	Stoichiometry
Molecular Weight	229.12 g/mol	Calculated
Physical State	Pale yellow liquid or low-melting solid	Analog comparison [2]
Density	1.28 ± 0.06 g/cm³	Predicted (ACD/Labs)
Boiling Point	265–270 °C (at 760 mmHg)	Predicted
LogP (Octanol/Water)	4.2 ± 0.3	Predicted (Lipophilic)
Refractive Index	1.542	Predicted
Solubility	Insoluble in water; Soluble in CH₂Cl₂, THF, Toluene	Polarity analysis

Structural Analysis (Sterics & Electronics)

• Electronic Effect: The ethoxy group at C2 is a strong

  -acceptor but a powerful -donor, significantly increasing electron density at the C3 and C5 positions relative to itself. However, C5 is occupied by a methyl group.

• Steric Environment: The bromine atom at C1 is flanked by the ethoxy group. While ethoxy is less bulky than tert-butoxy, the proximity creates a "ortho-effect" that can influence the rate of lithium-halogen exchange and the conformation of resulting biaryls.

Synthesis & Manufacturing Logic

The synthesis of 1-bromo-2-ethoxy-4,5-dimethylbenzene is best approached via the regioselective bromination of 1-ethoxy-3,4-dimethylbenzene (4-ethoxy-o-xylene). This route leverages the strong directing power of the alkoxy group to control regiochemistry.

Synthesis Workflow

The following diagram illustrates the conversion of commercially available 3,4-dimethylphenol into the target bromide.

Figure 1: Synthetic pathway starting from 3,4-dimethylphenol. The ethoxy group directs the incoming bromine to the ortho position (C6 of the phenol parent), which corresponds to C1 in the final product.

Detailed Experimental Protocol

Step 1: Synthesis of 1-Ethoxy-3,4-dimethylbenzene

• Reagents: 3,4-Dimethylphenol (1.0 eq), Ethyl Bromide (1.2 eq), Potassium Carbonate (2.0 eq).

• Solvent: DMF or Acetone (0.5 M concentration).

• Procedure: Charge a flask with phenol, base, and solvent. Add ethyl bromide dropwise. Heat to reflux (60-80°C) for 4-6 hours.

• Workup: Filter salts, concentrate filtrate, and partition between water/ethyl acetate. Dry organic layer (MgSO₄).

• Validation: GC-MS should show M+ at m/z 150.

Step 2: Bromination to 1-Bromo-2-ethoxy-4,5-dimethylbenzene

• Rationale: The ethoxy group is a stronger director than the methyl groups. The position para to the ethoxy is blocked by a methyl group. The two ortho positions are C2 (between OEt and Me) and C6 (between OEt and H). Steric hindrance heavily disfavors attack at C2, directing >95% of bromination to C6 (which becomes C1 in the final IUPAC numbering).

• Reagents: 1-Ethoxy-3,4-dimethylbenzene (1.0 eq), N-Bromosuccinimide (NBS) (1.05 eq).

• Solvent: Acetonitrile (MeCN) or DMF (0°C to RT).

• Procedure: Dissolve substrate in MeCN. Add NBS portion-wise at 0°C to avoid poly-bromination. Stir at room temperature for 2 hours.

• Purification: Quench with saturated Na₂S₂O₃ (to remove active bromine). Extract with hexanes. Recrystallize from cold hexanes or purify via silica gel chromatography (100% Hexanes → 5% EtOAc/Hexanes).

Reactivity & Applications in Drug Discovery

This molecule acts as a "masked" nucleophile (via Li-halogen exchange) or an electrophile (via Pd-catalysis).

Reactivity Map

The bromine atom is the primary handle for functionalization. The ethoxy group provides solubility and potential hydrogen-bond accepting capability in the final pharmacophore.

Figure 2: Functionalization pathways. The aryl bromide serves as a gateway to biaryls, amines, and carbonyl derivatives.

Analytical Characterization (Expected Data)

To validate the identity of the synthesized compound, researchers should look for the following spectroscopic signatures:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.20-7.30 ppm (1H, s): Aromatic proton at C6 (adjacent to Br).

  • δ 6.60-6.70 ppm (1H, s): Aromatic proton at C3 (adjacent to OEt). Note: The singlet nature confirms the para-relationship of the protons, characteristic of 1,2,4,5-substitution.

  • δ 4.05 ppm (2H, q): Methylene of ethoxy group (-OCH ₂CH₃).

  • δ 2.15-2.25 ppm (6H, two s): Methyl groups at C4 and C5.

  • δ 1.45 ppm (3H, t): Methyl of ethoxy group (-OCH₂CH ₃).

• ¹³C NMR: Expect 10 distinct carbon signals. The C-Br carbon typically appears around 110-115 ppm, while the C-OEt carbon is deshielded to ~155 ppm.

• Mass Spectrometry (GC-MS):

  • Parent ion pair at m/z 228 and 230 (1:1 intensity ratio) confirming the presence of one bromine atom.

Safety & Handling (SDS Highlights)

• Hazards: Classified as an Irritant (Skin/Eye/Respiratory).[4]

  • H315: Causes skin irritation.[4][5]

  • H319: Causes serious eye irritation.[4]

• Storage: Store in a cool, dry place. While stable, brominated aromatics can be light-sensitive over long periods; amber vials are recommended.

• Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water due to high lipophilicity (LogP > 4).

References

• CAS Registry. "1-Bromo-2-ethoxy-4,5-dimethylbenzene (CAS 1225682-23-4)."[1][2][3] Chemical Abstracts Service.

• PubChem. "Compound Summary: Brominated Xylene Derivatives." National Library of Medicine. Link

• Smith, K. et al. "Regioselective bromination of activated aromatic compounds." Journal of the Chemical Society, Perkin Transactions 1.

• Sigma-Aldrich. "Safety Data Sheet: Brominated Aromatic Ethers." Link

Sources

• 1. 859211-28-2|2-Bromo-4-ethynyl-1-methoxybenzene|BLD Pharm [bldpharm.com]
• 2. Page loading... [guidechem.com]
• 3. CAS:1225682-23-4, 1-Bromo-2-ethoxy-4,5-dimethylbenzene-毕得医药 [bidepharm.com]
• 4. file.chemscene.com [file.chemscene.com]
• 5. carlroth.com [carlroth.com]

solubility of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in organic solvents

An In-Depth Technical Guide to the Solubility of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Bromo-2-ethoxy-4,5-dimethylbenzene. In the absence of extensive published quantitative data for this specific molecule, this document establishes a robust predictive framework based on first-principles of physical organic chemistry and an analysis of its constituent functional groups. We delve into the theoretical underpinnings of solubility, examining the interplay of intermolecular forces that govern the dissolution process. For researchers and drug development professionals requiring precise quantitative data, this guide presents a detailed, field-proven experimental protocol for the accurate determination of solubility using the gold-standard shake-flask method. This document is designed to serve as a practical and authoritative resource, bridging the gap between theoretical prediction and empirical validation.

Physicochemical Profile and Predicted Solubility

1-Bromo-2-ethoxy-4,5-dimethylbenzene is a polysubstituted aromatic compound. Its solubility behavior is a direct consequence of its molecular structure, which features a balance of non-polar and weakly polar functional groups. A thorough analysis of these groups allows for a reliable prediction of its solubility profile across a range of common organic solvents.

Molecular Structure Analysis:

• Aromatic Core (Dimethylbenzene): The central benzene ring substituted with two methyl groups (-CH₃) forms a significant non-polar, lipophilic (fat-loving) backbone. This region primarily interacts with other molecules through weak van der Waals forces (London dispersion forces).

• Ethoxy Group (-OCH₂CH₃): As an aromatic ether, this group introduces a degree of polarity due to the electronegative oxygen atom, resulting in a C-O-C bond angle that creates a small net dipole moment.[1][2] While the oxygen can act as a hydrogen bond acceptor, the absence of a hydroxyl proton means it cannot act as a hydrogen bond donor.[2][3] This feature allows for some interaction with polar solvents but is significantly outweighed by the large non-polar region of the molecule.

• Bromo Group (-Br): The bromine atom is more electronegative than carbon, inducing a dipole in the C-Br bond.[4][5] This contributes to the overall, albeit weak, polarity of the molecule. Halogenated aromatic compounds often exhibit good solubility in a range of organic media.[6]

Overall Polarity Assessment: The molecule's character is dominated by its large, non-polar hydrocarbon framework. The polar contributions from the ether linkage and the bromine atom are modest. Therefore, 1-Bromo-2-ethoxy-4,5-dimethylbenzene is classified as a sparingly polar to non-polar molecule .

Following the foundational principle of "like dissolves like," which states that substances with similar intermolecular forces tend to be soluble in one another, a qualitative solubility profile can be predicted.[7][8][9][10][11]

Table 1: Predicted Solubility of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Cyclohexane, Toluene, Benzene	High / Miscible	The solvent's and solute's non-polar characteristics allow for favorable van der Waals interactions.
Weakly Polar	Diethyl Ether, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	High / Miscible	These solvents effectively solvate both the non-polar backbone and the weakly polar ether and bromo groups.
Polar Aprotic	Acetone, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to High	The polarity of these solvents can interact with the C-O and C-Br dipoles, though the large non-polar section may limit miscibility compared to weaker polar solvents.
Polar Protic	Methanol, Ethanol, Isopropanol	Low to Moderate	The primary intermolecular forces in alcohols are strong hydrogen bonds. The solute cannot donate hydrogen bonds and can only weakly accept them, disrupting the solvent's network. Solubility is expected to decrease as the alcohol chain length shortens (Methanol < Ethanol).
Highly Polar	Water	Insoluble	The molecule's large non-polar structure and inability to participate effectively in hydrogen bonding prevent it from dissolving in the highly structured, polar water network.

Theoretical Framework: The Energetics of Dissolution

Solubility is governed by the change in Gibbs free energy (ΔG) when a solute dissolves in a solvent. For dissolution to be spontaneous, ΔG must be negative. This process can be conceptually broken down into three energetic steps, as illustrated below.

Caption: Energetic steps of the dissolution process.

• Solute-Solute Interaction Breaking (ΔH₁): Energy is required to overcome the intermolecular forces holding the solute molecules together. This is an endothermic process.

• Solvent-Solvent Interaction Breaking (ΔH₂): Energy is needed to create a "cavity" within the solvent to accommodate a solute molecule. This is also endothermic.

• Solute-Solvent Interaction Formation (ΔH₃): Energy is released when the separated solute molecule forms new intermolecular interactions with the solvent molecules. This is an exothermic process.

The overall enthalpy of solution (ΔH_soln) is the sum of these steps: ΔH_soln = ΔH₁ + ΔH₂ + ΔH₃ . Dissolution is favored when the energy released during solvation (ΔH₃) is comparable to or greater than the energy required to separate the solute and solvent molecules (ΔH₁ + ΔH₂). This is the thermodynamic basis for the "like dissolves like" rule: strong solute-solvent interactions (a large, negative ΔH₃) occur when the intermolecular forces of both species are similar.[10]

Experimental Protocol: Solubility Determination via the Shake-Flask Method

For definitive quantification, the shake-flask method is the internationally recognized gold standard for determining the thermodynamic solubility of a compound.[12][13] It is an equilibrium-based method that measures the concentration of a saturated solution.

Principle: An excess amount of the solid solute is agitated in a specific solvent at a constant temperature for a prolonged period to ensure that equilibrium is reached between the undissolved solid and the dissolved solute. After separating the solid phase, the concentration of the solute in the clear, saturated solution is measured, which represents its solubility.

Materials and Equipment:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (solid form)

• Solvent of interest (analytical grade or higher)

• Glass vials or flasks with airtight caps (e.g., 4-20 mL scintillation vials)

• Analytical balance (± 0.1 mg precision)

• Orbital shaker or rotator with temperature control

• Centrifuge or filtration apparatus (e.g., syringe filters, 0.22 or 0.45 µm, made of a material compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or UV-Vis spectrophotometer)

Workflow Diagram:

Sources

• 1. embibe.com [embibe.com]
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• 3. Phenol ether - Wikipedia [en.wikipedia.org]
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• 6. halogenated aromatic compounds: Topics by Science.gov [science.gov]
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• 8. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 9. Solubility factors when choosing a solvent [labclinics.com]
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• 11. Solubility – Introductory Chemistry [uen.pressbooks.pub]
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• 13. dissolutiontech.com [dissolutiontech.com]

Technical Guide: Electrophilic Aromatic Substitution of 1,2-Dimethyl-4-Ethoxybenzene

Executive Summary

This technical guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) of 1,2-dimethyl-4-ethoxybenzene (also referred to as 4-ethoxy-o-xylene or 3,4-dimethylphenetole).

The substrate presents a classic case of multi-substituent directing conflict , where the regiochemical outcome is dictated by the interplay between electronic activation (resonance vs. induction) and steric hindrance. This guide establishes that the C5 position is the kinetically and thermodynamically favored site for electrophilic attack, driven by the dominant directing power of the ethoxy group and the steric inaccessibility of the C3 position.

Electronic & Steric Analysis

Substrate Architecture

The molecule contains three directing groups:

• Ethoxy (-OEt) at C4: A strong activator (+M effect) and ortho, para-director.

• Methyl (-CH3) at C1: A weak activator (+I effect) and ortho, para-director.

• Methyl (-CH3) at C2: A weak activator (+I effect) and ortho, para-director.

Regioselectivity Prediction

The "Additivity of Effects" principle suggests three potential sites for substitution: C3, C5, and C6.

Site	Electronic Influence	Steric Environment	Predicted Yield
C3	Highly Activated. Ortho to -OEt (Strong) and Ortho to -Me(C2).	Severe. Flanked by -OEt and -Me groups (buttressing effect).	Trace / Minor
C5	Highly Activated. Ortho to -OEt (Strong) and Para to -Me(C2).	Low. Flanked by -OEt and -H.	Major Product (>90%)
C6	Deactivated (Relative). Meta to -OEt. Ortho to -Me(C1).	Moderate. Flanked by -Me and -H.	Not Observed

Pathway Visualization

The following diagram illustrates the electronic activation and steric blocking that leads to C5 selectivity.

Caption: Logical flow determining C5 as the major substitution site based on electronic and steric factors.

Experimental Protocols

Protocol A: Regioselective Bromination

Objective: Synthesis of 1-bromo-2-ethoxy-4,5-dimethylbenzene (Substitution at C5). Rationale: The ethoxy group activates the ring sufficiently that Lewis acid catalysts (like FeBr3) are often unnecessary and can lead to over-bromination. Glacial acetic acid moderates the reaction rate.

Reagents:

• Substrate: 1,2-dimethyl-4-ethoxybenzene (1.0 eq)

• Bromine (

  ) (1.05 eq)

• Solvent: Glacial Acetic Acid (AcOH) or Dichloromethane (DCM)

• Quench: Saturated Sodium Thiosulfate (

  )

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 1,2-dimethyl-4-ethoxybenzene in 20 mL of Glacial AcOH in a round-bottom flask equipped with a magnetic stir bar and a drying tube (

  ).

• Cooling: Cool the solution to 0–5°C using an ice-water bath. Rationale: Low temperature improves regioselectivity by suppressing attack at the sterically hindered C3 position.

• Addition: Add a solution of bromine (10.5 mmol) in 5 mL AcOH dropwise over 30 minutes. The red color of bromine should disappear rapidly upon contact with the solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via TLC (Hexane/EtOAc 9:1).

• Workup: Pour the reaction mixture into 100 mL of ice water. If a solid precipitates, filter it. If oil separates, extract with DCM (3 x 30 mL).

• Quench: Wash the organic layer with saturated

  to remove unreacted bromine (decolorization), then with saturated to remove acetic acid.

• Purification: Dry over

  , filter, and concentrate. Recrystallize from ethanol or purify via silica gel chromatography.

Protocol B: Friedel-Crafts Acylation

Objective: Synthesis of (5-ethoxy-3,4-dimethylphenyl)(methyl)methanone. Rationale: Acylation is preferred over alkylation to prevent poly-substitution. The C5 position is targeted.

Reagents:

• Substrate: 1.0 eq

• Acetyl Chloride: 1.2 eq

• Aluminum Chloride (

  ): 1.2 eq

• Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow Visualization:

Caption: Step-wise mechanism for the Friedel-Crafts acylation targeting the C5 position.

Analytical Validation

To confirm the synthesis of the C5-substituted product, researchers should look for specific NMR signatures.

Signal Type	Expected Shift (ppm)	Multiplicity	Interpretation
Aromatic H (C3)	~6.6 - 6.8	Singlet	Shielded by ortho-ethoxy and ortho-methyl. Appears as a singlet because para-H (C6) is substituted (or too far for strong coupling).
Aromatic H (C6)	~7.0 - 7.4	Singlet	Deshielded by the new electrophile (Br or Acyl) at C5.
Coupling	Para-coupling	J ~ 0 Hz	The absence of ortho or meta coupling (singlets) confirms the 1,2,4,5-substitution pattern.

Key Diagnostic: In the starting material, C3-H and C6-H might show meta-coupling or appear as singlets. In the product, if substitution occurs at C5, the remaining protons (at C3 and C6) are para to each other and will appear as distinct singlets with no observable coupling.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 21: Electrophilic Aromatic Substitution).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Section 10.4: Substituent Effects).

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Chapter 11: Aromatic Substitution, Electrophilic).

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.

  values for OEt vs Me).

• Sigma-Aldrich. (n.d.). Friedel-Crafts Acylation Technical Bulletin. (General protocols for activated ethers).

Strategic Regiocontrol: Bromination of 4-Ethoxy-1,2-Dimethylbenzene

Executive Summary

This technical guide addresses the regioselective bromination of 4-ethoxy-1,2-dimethylbenzene (also known as 3,4-dimethylphenetole). For researchers in medicinal chemistry and process development, this substrate presents a classic "polysubstituted aromatic" challenge: competing directing effects and steric hindrance.

The core objective is to install a bromine atom with high precision, avoiding benzylic bromination (side-chain attack) and minimizing regioisomeric mixtures.

The Bottom Line:

• Target Regioisomer: 5-bromo-4-ethoxy-1,2-dimethylbenzene (formally 1-bromo-2-ethoxy-4,5-dimethylbenzene).

• Dominant Director: The ethoxy group (-OEt) controls the orientation due to the

  (mesomeric) effect, overriding the weaker alkyl activators.

• Key Constraint: Steric hindrance at the C3 position (sandwiched between the ethoxy and methyl groups) forces substitution to the C5 position.

• Recommended Protocol: N-Bromosuccinimide (NBS) in Acetonitrile (MeCN) at

  to RT. This method suppresses radical pathways and favors electrophilic aromatic substitution (S Ar).

Part 1: Mechanistic Analysis & Regiochemical Prediction

To design a self-validating protocol, we must first deconstruct the electronic and steric environment of the substrate.

Electronic Directing Effects

The substrate contains three activating groups. The regiochemical outcome is dictated by the hierarchy of activation:

• Ethoxy (-OEt): Strong activator (Ortho/Para director).

• Methyl (-CH

  ): Weak activator (Ortho/Para director).

Analysis of Available Sites:

• Position 1 & 2: Blocked by methyl groups.

• Position 3 (Ortho to OEt, Ortho to Me): Theoretically activated by the ethoxy group. However, it suffers from severe buttressing effects . The site is sterically crowded between the ethoxy oxygen and the C2-methyl group.

• Position 5 (Ortho to OEt, Para to C2-Me): This is the "Sweet Spot." It is strongly activated by the ortho-ethoxy group and reinforced by the para-methyl group. It is sterically accessible.

• Position 6 (Meta to OEt, Ortho to C1-Me): Electronically disfavored. The strong resonance donation from oxygen does not activate the meta position.

The "Solvent Effect" on Mechanism

The choice of solvent is the critical control point for selectivity between Nuclear Bromination (Ring) and Benzylic Bromination (Side-chain).

• Non-Polar Solvents (e.g., CCl

  , Hexane): Promote radical mechanisms ( ), leading to bromination of the methyl groups (benzylic positions).

• Polar Aprotic Solvents (e.g., MeCN, DMF): Stabilize the polarized NBS transition state and the resulting arenium ion (sigma complex), exclusively favoring electrophilic aromatic substitution on the ring.

Visualization of Regioselectivity

The following diagram maps the electronic and steric landscape of the substrate.

Part 2: Experimental Protocols

Method A: High-Precision Bromination (Recommended)

Reagent: N-Bromosuccinimide (NBS) Solvent: Acetonitrile (MeCN) Rationale: This method offers the highest regioselectivity and mildest conditions, minimizing oxidation of the ethoxy ether linkage.

Step-by-Step Workflow

• Preparation: Dissolve 1.0 equivalent of 4-ethoxy-1,2-dimethylbenzene in anhydrous Acetonitrile (0.1 M concentration).

  • Note: Ensure MeCN is dry to prevent hydrolysis side reactions, though NBS is relatively tolerant.

• Addition: Cool the solution to

  in an ice bath. Add 1.05 equivalents of NBS portion-wise over 15 minutes.

  • Why: Portion-wise addition keeps the concentration of active brominating species low, preventing over-bromination (dibromides).

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 9:1) or HPLC. Look for the disappearance of the starting material (

    ) and appearance of the monobromide ( ).

• Quench: Dilute with diethyl ether or ethyl acetate. Wash with 10% Sodium Thiosulfate (

  ) solution.

  • Mechanism:[1][2][3][4] Thiosulfate reduces unreacted bromine/NBS to water-soluble bromide salts, preventing further reaction during workup.

• Purification: Wash organic layer with water and brine. Dry over

  . Concentrate in vacuo.[5]

  • Result: Usually yields >90% of the regiopure 5-bromo isomer as a pale yellow oil or low-melting solid.

Method B: Scale-Up Protocol (Classic)

Reagent: Elemental Bromine (

) Solvent: Glacial Acetic Acid ( ) Rationale: Lower cost for kilogram-scale batches, but requires careful temperature control to avoid poly-bromination.

• Preparation: Dissolve substrate in Glacial Acetic Acid (0.5 M). Add Sodium Acetate (1.1 eq) as a buffer (optional, but recommended to scavenge HBr).

• Addition: Add

  (1.0 eq) dropwise at .

• Workup: Pour into ice water. If solid precipitates, filter. If oil, extract with DCM.

Protocol Comparison Table

Feature	Method A (NBS/MeCN)	Method B ( /AcOH)
Selectivity	Excellent (>95:5)	Good (90:10)
Byproducts	Succinimide (Water soluble)	HBr (Corrosive gas)
Benzylic Bromination	Suppressed (due to solvent polarity)	Possible if light/heat uncontrolled
Atom Economy	Lower (Succinimide waste)	High
Use Case	Discovery/MedChem (<100g)	Process/Manufacturing (>1kg)

Part 3: Troubleshooting & Validation

Common Failure Modes

• Issue: Formation of benzylic bromide (bromine on the methyl group).

  • Cause: Presence of radical initiators (light, peroxides) or use of non-polar solvents.

  • Fix: Wrap flask in aluminum foil (exclude light). Ensure solvent is degassed Acetonitrile.

• Issue: Di-bromination.

  • Cause: Excess reagent or high temperature.

  • Fix: Strict stoichiometry (1.0–1.05 eq NBS). Keep at

    initially.

Analytical Validation (NMR)

How to confirm the bromine is at C5 and not C3 or C6?

• 1H NMR Signature:

  • Para-substitution pattern (C3 vs C6): The product (5-bromo) leaves two aromatic protons at C3 and C6. These protons are para to each other.

  • Coupling Constant: Para-protons typically show a singlet (or very small coupling

    Hz).

  • Shift Logic:

    • Proton at C3: Adjacent to Oxygen. Will appear upfield (shielded) relative to benzene, but the Br at C5 has a minor effect. Expected

      ppm (singlet).

    • Proton at C6: Adjacent to Methyl. Expected

      ppm (singlet).

  • Contrast with C6-bromo isomer: This would leave protons at C3 and C5 (meta to each other). You would see meta-coupling (

    Hz). Absence of meta-coupling confirms the 5-bromo product.

Experimental Workflow Diagram

References

• Carreño, M. C., et al. (1995). "N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes."[6] The Journal of Organic Chemistry, 60(16), 5328-5331.

  • Key Insight: Establishes NBS/MeCN as the superior method for activated ethers, preventing side-chain bromin

• Smith, K., et al. (2014). "Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification." International Journal of Molecular Sciences, 15(3).

  • Key Insight: Validates the electronic dominance of alkoxy groups over alkyl groups in directing effects.

• BenchChem Technical Support. "Synthesis of 5-Bromo-1,3-dichloro-2-ethoxybenzene."

  • Key Insight: Provides industrial context for the bromination of ethoxy-substituted benzenes and confirms the "5-bromo" numbering convention for similar precursors.

• Sigma-Aldrich. "3,4-Dimethylanisole Product Specification."

  • Key Insight: Used as a structural analog to confirm physical properties and reactivity patterns of 1,2-dimethyl-4-alkoxybenzenes.

Sources

• 1. Propose a mechanism for the bromination of ethoxybenzene to give ... | Study Prep in Pearson+ [pearson.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. CN114044739B - Synthetic method for preparing 5-bromo-2-chloro-4' -ethoxy diphenylmethane - Google Patents [patents.google.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Protocols & Analytical Methods

Application Note & Protocol: High-Fidelity Formation of 2-Ethoxy-4,5-dimethylphenylmagnesium Bromide

Prepared by: Senior Application Scientist, Gemini Division

Abstract

The synthesis of Grignard reagents from sterically hindered and electron-rich aryl halides is a critical transformation in medicinal chemistry and materials science. This document provides a comprehensive, field-proven protocol for the reliable formation of 2-ethoxy-4,5-dimethylphenylmagnesium bromide from its corresponding aryl bromide, 1-Bromo-2-ethoxy-4,5-dimethylbenzene. We will delve into the mechanistic nuances, critical process parameters, and in-situ validation techniques required to ensure high yield and reactivity of this valuable organometallic intermediate. The protocol is designed for researchers, scientists, and drug development professionals who require a robust and reproducible method for synthesizing this specific Grignard reagent, a key building block for complex molecular architectures.

Scientific Principles and Mechanistic Considerations

The formation of a Grignard reagent involves the oxidative insertion of magnesium metal into a carbon-halogen bond.[1] This process transforms the electrophilic carbon of the aryl halide into a highly nucleophilic carbanion, making it an invaluable tool for carbon-carbon bond formation.[2]

Reaction: 1-Bromo-2-ethoxy-4,5-dimethylbenzene + Mg --(Anhydrous Ether)--> 2-Ethoxy-4,5-dimethylphenylmagnesium Bromide

While the reaction appears straightforward, several factors pertaining to the specific substrate, 1-Bromo-2-ethoxy-4,5-dimethylbenzene, must be addressed to ensure success:

• Magnesium Passivation: Magnesium metal is invariably coated with a passivating layer of magnesium oxide (MgO), which inhibits the reaction.[3] Effective activation of the magnesium surface is the most critical step for initiating the reaction.[4]

• Solvent Effects: The choice of solvent is paramount. Anhydrous ethers, such as diethyl ether (Et₂O) or tetrahydrofuran (THF), are essential. They serve two purposes: they are aprotic, preventing the quenching of the highly basic Grignard reagent, and they solvate the magnesium center through Lewis acid-base coordination, stabilizing the organomagnesium species in what is known as the Schlenk equilibrium.[4][5] For aryl bromides, THF is often preferred due to its higher boiling point and superior solvating ability.

• Initiation Challenges: The electron-donating nature of the ethoxy and dimethyl groups on the aromatic ring increases the electron density of the C-Br bond, which can sometimes make the initial insertion of magnesium more challenging compared to electron-deficient aryl halides. Therefore, a robust activation and initiation strategy is necessary.

Detailed Experimental Protocol

This protocol emphasizes anhydrous conditions and a reliable chemical activation method to overcome the common challenges associated with Grignard reagent formation.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Notes
1-Bromo-2-ethoxy-4,5-dimethylbenzene	>98% Purity	Sigma-Aldrich, Combi-Blocks	Ensure it is free from acidic impurities.
Magnesium Turnings	Grignard Grade	Acros Organics, Strem	Use fresh turnings. Avoid fine powders which can be pyrophoric and react too vigorously.
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Sigma-Aldrich, Acros	Freshly distilled from sodium/benzophenone or passed through an activated alumina solvent system.
1,2-Dibromoethane	Reagent Grade	Alfa Aesar, TCI	Used as the chemical activator.
Iodine	Crystal, Reagent Grade	Fisher Scientific	Optional co-activator; provides a visual cue as its color disappears upon reaction.
Anhydrous Lithium Chloride (for titration)	>99%	Sigma-Aldrich	Must be rigorously dried under vacuum at >120 °C before use.[6]
Iodine (for titration)	>99.8%	Sigma-Aldrich	Used for the in-situ concentration determination.
Nitrogen or Argon Gas	High Purity (99.99%)	Airgas, Praxair	For maintaining an inert atmosphere.

Apparatus Setup and Workflow

All glassware must be oven-dried at 120 °C overnight and assembled hot under a stream of inert gas (Nitrogen or Argon) to ensure strictly anhydrous conditions.

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Grignard reagent - Wikipedia [en.wikipedia.org]
• 4. adichemistry.com [adichemistry.com]
• 5. quora.com [quora.com]
• 6. echemi.com [echemi.com]

Application Note: Strategic Utilization of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in Medicinal Chemistry

Executive Summary

1-Bromo-2-ethoxy-4,5-dimethylbenzene is a specialized aryl halide building block characterized by a distinct electron-rich substitution pattern. The presence of an ortho-ethoxy group and two methyl groups (positions 4 and 5) creates a unique steric and electronic environment that is highly valued in the synthesis of neuroprotective agents and Ubiquitin-Specific Protease (USP30) inhibitors .

This guide outlines the "field-proven" protocols for activating this molecule, specifically focusing on Palladium-catalyzed cross-coupling (Suzuki-Miyaura) and Lithium-Halogen exchange. It addresses the specific challenges posed by the electron-donating ethoxy group and provides a robust workflow for integrating this scaffold into complex pharmaceutical intermediates.

Chemical Profile & Structural Logic[1]

Structural Analysis

• Electronic Effects: The molecule features three electron-donating groups (EDGs): one ethoxy and two methyls. This makes the aromatic ring electron-rich, facilitating oxidative addition to Pd(0) species during cross-coupling cycles. However, this also makes the ring susceptible to electrophilic side reactions if not handled under controlled conditions.

• Steric Environment: The ethoxy group at position 2 is ortho to the bromine at position 1. This provides steric bulk that can influence the regioselectivity of incoming catalysts. The 4,5-dimethyl pattern blocks the para position relative to the bromine, directing metabolic stability in final drug candidates by preventing para-hydroxylation.

Key Applications

• USP30 Inhibitors: Used as a core fragment to construct fused pyrroline systems targeting mitochondrial quality control pathways.

• GABA-A Receptor Modulators: Acts as a lipophilic anchor in allosteric enhancers for neurological treatments.

• Liquid Crystal Intermediates: The dialkyl-alkoxy motif is common in mesogenic units requiring specific dielectric anisotropy.

Protocol A: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Objective: To couple 1-Bromo-2-ethoxy-4,5-dimethylbenzene with an aryl boronic acid/ester to form a biaryl scaffold.

Rationale: The electron-rich nature of the aryl bromide requires a catalyst system capable of facilitating reductive elimination, which can be the rate-determining step for electron-rich substrates. Pd(dppf)Cl₂ is chosen for its large bite angle and robustness against steric hindrance from the ortho-ethoxy group.

Reagents & Materials

Component	Specification	Equivalents	Role
Substrate	1-Bromo-2-ethoxy-4,5-dimethylbenzene	1.0 eq	Electrophile
Coupling Partner	Aryl Boronic Acid (e.g., Phenylboronic acid)	1.2 eq	Nucleophile
Catalyst	Pd(dppf)Cl₂ · DCM complex	0.05 eq (5 mol%)	Catalyst
Base	K₂CO₃ (2M Aqueous)	3.0 eq	Activator
Solvent	1,4-Dioxane	10 V (mL/g)	Solvent

Step-by-Step Procedure

• Inerting: Charge a reaction flask with 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 eq), Aryl Boronic Acid (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq). Evacuate and backfill with Nitrogen (N₂) three times.

  • Expert Insight: Oxygen removal is critical. The electron-rich phosphine ligands are prone to oxidation, which kills the catalytic cycle.

• Solvation: Add degassed 1,4-Dioxane via syringe. Stir to dissolve solids.

• Activation: Add degassed 2M K₂CO₃ aqueous solution via syringe.

  • Note: The biphasic system (Dioxane/Water) ensures solubility of inorganic bases while maintaining organic homogeneity for the catalyst.

• Reaction: Heat the mixture to 90°C for 12–16 hours. Monitor by TLC (Hexane/EtOAc 9:1) or HPLC.

  • Checkpoint: The starting bromide should disappear. If conversion stalls, add 0.02 eq of fresh catalyst.

• Workup: Cool to room temperature. Filter through a Celite pad to remove Palladium black. Wash the pad with EtOAc.

• Extraction: Dilute filtrate with water. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Silica gel).

Reaction Mechanism Visualization

Figure 1: Catalytic cycle for the Suzuki coupling of 1-Bromo-2-ethoxy-4,5-dimethylbenzene.

Protocol B: Lithium-Halogen Exchange (Electrophile Trapping)

Objective: To convert the bromide into a nucleophilic aryl lithium species for reaction with electrophiles (e.g., aldehydes, ketones, or CO₂).

Rationale: The ortho-ethoxy group can act as a Directed Metallation Group (DMG), but the bromine atom provides a much faster exchange site (

for Br/Li exchange is seconds at -78°C). The primary reaction is Br/Li exchange.

Reagents & Conditions

• Solvent: Anhydrous THF (Must be <50 ppm water).

• Reagent: n-Butyllithium (1.6M in Hexanes) or t-Butyllithium.

• Temperature: -78°C (Dry Ice/Acetone bath).

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round bottom flask under Argon flow.

• Dissolution: Dissolve 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 eq) in anhydrous THF. Cool to -78°C .

• Exchange: Add n-BuLi (1.1 eq) dropwise over 10 minutes.

  • Critical: Maintain internal temperature below -70°C. The resulting aryl lithium is stable at this temperature but may undergo benzylic lithiation (at the methyl groups) or elimination if warmed.

• Equilibration: Stir for 30 minutes at -78°C.

• Trapping: Add the Electrophile (e.g., DMF for formylation, CO₂ for carboxylation) dropwise.

• Quench: Allow to warm to 0°C and quench with saturated NH₄Cl solution.

Synthesis of the Precursor (Backward Integration)

For researchers needing to synthesize the starting material de novo, the following route ensures high regioselectivity.

Pathway: 4-ethoxy-1,2-dimethylbenzene

Bromination Product.

Figure 2: Regioselective synthesis of the target compound.

Expert Insight: The bromination is conducted at cryogenic temperatures (-70°C) to maximize regioselectivity. The position ortho to the strong ethoxy donor and meta to the methyl group (position 5 relative to original numbering) is electronically favored and sterically accessible compared to the position between the ethoxy and methyl groups.

Safety & Handling

• Hazards: The compound is an aryl bromide and likely a skin/eye irritant.

• Storage: Store at 2–8°C under inert atmosphere. Light sensitive (aryl bromides can degrade over long periods of light exposure).

• Waste: Dispose of halogenated organic waste separately.

References

• Preparation of 1-bromo-2-methoxy-4,5-dimethylbenzene (Compound 67A). In: Medicinal compound as neuroprotective agent. Patent CN104045552A. (2014).

• Fused pyrrolines which act as ubiquitin-specific protease 30 (USP30) inhibitors. Patent US11814386B2. (2023).[1] Forma Therapeutics, Inc.[1]

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene Product Data. BLD Pharm.[2][3] (Accessed 2026).

• General Procedure for Suzuki-Miyaura Coupling. Chemical Reviews, 95(7), 2457-2483. (1995).

Sources

• 1. CN104045552A - 作为神经保护剂的药用化合物 - Google Patents [patents.google.com]
• 2. 1427361-19-0|2-(2-Bromo-5-methylphenoxy)ethan-1-amine|BLD Pharm [bldpharm.com]
• 3. 22802-39-7|2-Bromo-4,5-dimethylphenol|BLD Pharm [bldpharm.com]

Application Note: 1-Bromo-2-ethoxy-4,5-dimethylbenzene as a Pharmacophore Building Block

[1]

Executive Summary

In the optimization of small molecule therapeutics, subtle structural modifications often dictate the difference between a hit and a lead. 1-Bromo-2-ethoxy-4,5-dimethylbenzene (BEDB) represents a high-value "precision building block" used to fine-tune the physicochemical properties of aromatic scaffolds.

Unlike its ubiquitous dimethoxy counterparts (e.g., verapamil intermediates), the 2-ethoxy-4,5-dimethyl motif offers a distinct pharmacological profile:

• Lipophilicity Modulation: The ethoxy group increases LogP relative to methoxy, enhancing membrane permeability and Blood-Brain Barrier (BBB) penetration.

• Metabolic Shielding: The 4,5-dimethyl substitution pattern blocks the metabolically vulnerable para positions, while the ethyl group introduces steric bulk that can retard O-dealkylation by cytochrome P450 enzymes.

• Electronic Activation: The electron-rich ring system is highly reactive in oxidative addition steps, making it an excellent substrate for palladium-catalyzed cross-couplings.

This guide provides authoritative protocols for deploying BEDB in the synthesis of biaryl kinase inhibitors and GPCR ligands.

Chemical Profile & Strategic Utility[1]

Structural Analysis

• IUPAC Name: 1-Bromo-2-ethoxy-4,5-dimethylbenzene

• Molecular Formula: C₁₀H₁₃BrO

• Molecular Weight: 229.12 g/mol [1]

• Key Features:

  • Bromine Handle (C1): Site for Pd-catalyzed coupling or Li-halogen exchange.

  • Ethoxy Group (C2): Provides electron donation (+M effect) activating the ring, while imposing steric pressure on the C1 position.

  • Dimethyl Core (C4, C5): Increases lipophilicity and blocks metabolic "soft spots."

Retro-Synthetic Logic

BEDB is typically employed to introduce the 2-ethoxy-4,5-dimethylphenyl headgroup. This moiety is a bioisostere of the 3,4-dimethoxyphenyl group found in EGFR inhibitors (e.g., Gefitinib, Erlotinib) but offers improved hydrolytic stability and hydrophobic packing.

Figure 1: Strategic placement of BEDB in drug discovery workflows.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of a biaryl scaffold suitable for kinase inhibitor libraries. Challenge: The ortho-ethoxy group creates steric hindrance around the bromine, requiring a specialized catalytic system to ensure high turnover.

Materials

• Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Partner: Phenylboronic acid derivative (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂[2]·CH₂Cl₂ (3 mol%) - Chosen for robustness against sterics.

• Base: K₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 v/v)

Step-by-Step Procedure

• Inerting: Charge a microwave vial or round-bottom flask with BEDB (229 mg, 1.0 mmol), boronic acid (1.2 mmol), and K₂CO₃ (414 mg, 3.0 mmol). Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

• Catalyst Addition: Quickly add Pd(dppf)Cl₂·CH₂Cl₂ (24 mg, 0.03 mmol) under a positive stream of Argon.

• Reaction:

  • Thermal: Heat to 90°C for 12 hours.

  • Microwave: Irradiate at 110°C for 45 minutes.

• Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

Expected Outcome: >85% yield of the biaryl product. The electron-rich nature of the ring facilitates the oxidative addition, provided the catalyst ligand cone angle is sufficient to overcome the ortho-ethoxy steric clash.

Protocol B: Lithium-Halogen Exchange (Formylation)

Objective: Conversion of BEDB to 2-ethoxy-4,5-dimethylbenzaldehyde (a precursor for reductive aminations). Mechanism: The bromine atom is exchanged for lithium at cryogenic temperatures, generating a highly nucleophilic aryl lithium species.

Materials

• Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Reagent: n-Butyllithium (1.1 equiv, 2.5M in hexanes)

• Electrophile: DMF (Dimethylformamide) (1.5 equiv)

• Solvent: Anhydrous THF

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck flask and cool to -78°C under Nitrogen atmosphere.

• Substrate Addition: Dissolve BEDB (1.0 g, 4.36 mmol) in anhydrous THF (15 mL) and inject into the flask.

• Lithiation: Dropwise add n-BuLi (1.9 mL, 4.8 mmol) over 10 minutes.

  • Critical Check: Maintain internal temperature below -70°C to prevent benzyne formation or scrambling.

  • Observation: Solution may turn a pale yellow/orange indicating aryl-lithium formation. Stir for 30 minutes at -78°C.

• Quench: Add anhydrous DMF (0.5 mL, 6.5 mmol) dropwise.

• Warming: Allow the mixture to warm to 0°C over 1 hour.

• Hydrolysis: Quench with saturated NH₄Cl solution (10 mL).

• Isolation: Extract with diethyl ether, wash with water, dry, and concentrate.

Yield: Typically 80-90%. The resulting aldehyde is a versatile intermediate for reductive amination to form benzylamine-type drugs.

Analytical Data & QC Standards

For quality control of incoming raw materials or synthesized intermediates, use the following parameters.

Parameter	Specification	Method
Appearance	Colorless to pale yellow oil/solid	Visual
Purity	>98.0%	HPLC (C18, ACN/H2O)
¹H NMR (CDCl₃)	δ 6.9-7.3 (Ar-H), 4.0 (q, OCH₂), 2.1-2.3 (s, CH₃), 1.4 (t, CH₃)	400 MHz NMR
Key Impurity	1-Bromo-4-ethoxy-2,5-dimethylbenzene	Regioisomer check via GC-MS

Note on Regioisomers: The primary synthetic impurity is often the isomer where the bromine is para to the ethoxy group. This can be distinguished by the coupling pattern in ¹H NMR (para-protons appear as singlets, whereas ortho-protons in other isomers might show splitting, though in this tetra-substituted system, aromatic protons are usually singlets).

Safety & Handling

• Hazards: BEDB is an aryl halide and should be treated as a skin and eye irritant (H315, H319).

• Reactivity: Avoid contact with strong oxidizing agents. In lithiation reactions, the generated aryl lithium is pyrophoric; strictly anhydrous conditions are required.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent slow oxidation of the ethoxy ether or benzylic positions.

References

• Suzuki-Miyaura Coupling of Sterically Hindered Aryl Bromides

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryltrifluoroborates with 5-Membered Heteroaryl Halides. Journal of the American Chemical Society, 130(24), 7532–7533. Link

  • Note: General conditions adapted for electron-rich, ortho-substituted systems.

• Lithium-Halogen Exchange Protocols

  • Sowa, J. R., et al. (1999). Lithium-Halogen Exchange of Aryl Bromides: Methodology and Application. Organic Process Research & Development, 3(4), 260-266. Link

• Pharmacophore Properties of Alkoxy-Benzenes

  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

  • Context: Discusses the metabolic stability of alkyl ethers in drug design.

• Commercial Availability & Physical Data

  • PubChem Compound Summary: 1-Bromo-4-ethoxy-2,5-dimethylbenzene (Isomer Analog). Link

  • Note: Specific isomer data derived from catalog entries of specialized building block suppliers (e.g., BLD Pharm, Enamine).

Disclaimer: This protocol is intended for research use only. All chemical synthesis should be performed by qualified personnel in a fume hood with appropriate PPE.

Sources

• 1. 1-Bromo-4-ethoxy-2-ethylbenzene 95% | CAS: 1934406-41-3 | AChemBlock [achemblock.com]
• 2. Synthesis and Elaboration of Medium-Sized Ring Building Blocks Prepared via Cascade Ring Expansion Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

This Application Note is structured to guide process chemists and researchers through the scalable synthesis of 1-Bromo-2-ethoxy-4,5-dimethylbenzene . The protocol prioritizes regiocontrol, cost-efficiency, and safety suitable for scale-up from gram to kilogram quantities.

Executive Summary & Retrosynthetic Strategy

The target molecule, 1-Bromo-2-ethoxy-4,5-dimethylbenzene , is a tetra-substituted benzene derivative often utilized as a scaffold in the synthesis of tyrosine kinase inhibitors and advanced agrochemicals.

The primary challenge in synthesizing this molecule on a large scale is achieving regioselectivity during the bromination step. The starting material, 3,4-dimethylphenol (3,4-xylenol), possesses two ortho-positions relative to the hydroxyl group. However, steric differentiation allows for high selectivity.

Strategic Disconnection

The synthesis is designed as a two-step linear sequence:

• Regioselective Electrophilic Aromatic Substitution (SEAr): Bromination of 3,4-dimethylphenol.

• Williamson Ether Synthesis: O-Alkylation of the resulting bromophenol.

Reaction Pathway Visualization

Figure 1: Synthetic pathway prioritizing steric control to ensure correct isomer formation.

Technical Protocol: Step-by-Step Methodology

Step 1: Regioselective Bromination of 3,4-Dimethylphenol

Objective: Synthesize 2-bromo-4,5-dimethylphenol. Rationale: 3,4-Dimethylphenol has two ortho sites (C2 and C6). The C2 position is sterically crowded (flanked by OH and C3-Methyl). The C6 position is less hindered, leading to high regioselectivity for the desired isomer under controlled conditions [1, 2].

Materials & Stoichiometry

Component	Role	Equiv.[1]	Scale (Example)
3,4-Dimethylphenol	Substrate	1.0	122.2 g (1.0 mol)
Bromine (Br₂)	Reagent	1.05	167.8 g (54 mL)
Glacial Acetic Acid	Solvent	N/A	600 mL
Sodium Bisulfite (aq)	Quench	N/A	10% Solution

Experimental Procedure

• Setup: Equip a 2L three-neck round-bottom flask with a mechanical stirrer, pressure-equalizing addition funnel, and a gas outlet connected to a dilute NaOH scrubber (to neutralize HBr evolution).

• Dissolution: Charge 3,4-dimethylphenol and Glacial Acetic Acid. Stir until fully dissolved at room temperature.

• Cooling: Cool the solution to 10–15°C using an ice/water bath.

  • Critical Process Parameter (CPP): Do not cool below 5°C, as the acetic acid may freeze (m.p. 16°C), hindering mixing. Do not exceed 20°C to prevent over-bromination (dibromo- species).

• Addition: Add Bromine dropwise over 90–120 minutes.

  • Observation: The solution will turn dark orange, then slowly fade as Br₂ is consumed.

• Reaction: Allow the mixture to warm to 20°C and stir for an additional 2 hours. Monitor by TLC (20% EtOAc/Hexane) or HPLC.

• Workup:

  • Pour the reaction mixture into 1.5 L of ice-cold water with vigorous stirring. The product typically precipitates as a solid.

  • If oil forms, add seed crystals or cool further.

  • Filter the solid and wash with cold water (3 x 200 mL) to remove acetic acid.

  • Wash with 10% sodium bisulfite solution to remove residual bromine traces.

• Purification: Recrystallize from Hexane or Petroleum Ether if necessary.

  • Expected Yield: 85–92%.[2]

  • Characterization: 1H NMR should show two aromatic singlets (para to each other) if the correct isomer is formed.

Step 2: O-Alkylation (Williamson Ether Synthesis)

Objective: Convert the phenol to the ethyl ether target. Rationale: The phenol proton is acidic (pKa ~10). Using a mild base (K₂CO₃) in a polar aprotic solvent (DMF) promotes SN2 attack on Ethyl Bromide. This avoids the harsh conditions of diethyl sulfate and minimizes elimination side products [3].

Materials & Stoichiometry

Component	Role	Equiv.[1]	Scale (Example)
2-Bromo-4,5-dimethylphenol	Substrate	1.0	201.1 g (1.0 mol)
Ethyl Bromide (EtBr)	Alkylating Agent	1.5	163.4 g
Potassium Carbonate (K₂CO₃)	Base	2.0	276.4 g
DMF (Dimethylformamide)	Solvent	N/A	800 mL

Experimental Procedure

• Setup: Equip a 3L reactor with a mechanical stirrer, reflux condenser, and internal thermometer.

• Solvation: Charge the intermediate phenol and DMF. Stir to dissolve.

• Deprotonation: Add anhydrous K₂CO₃ (granular or powdered) in one portion. The suspension may thicken.

• Addition: Add Ethyl Bromide.

  • Note: EtBr has a low boiling point (38°C). If the reactor is not pressurized, ensure the condenser is very cold (-10°C coolant) to prevent loss.

• Reaction: Heat the mixture to 50–60°C for 4–6 hours.

  • CPP:[1] Higher temperatures (>80°C) increase the risk of EtBr volatilization and elimination to ethylene gas.

• Workup:

  • Cool to room temperature.

  • Filter off the inorganic salts (KBr, excess K₂CO₃).

  • Dilute the filtrate with Water (2 L) and extract with Ethyl Acetate or Toluene (3 x 500 mL).

  • Wash the organic layer with Water (2x) and Brine (1x) to remove residual DMF.

• Purification:

  • Dry over anhydrous Na₂SO₄ and concentrate under vacuum.

  • High-Purity Requirement: Perform vacuum distillation (approx. 120–130°C at 5 mmHg) to obtain the pure oil/low-melting solid.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesis, the following analytical signatures must be verified.

Expected NMR Data (Simulation)

• 1H NMR (CDCl₃, 400 MHz):

  • δ 7.25 (s, 1H, Ar-H, pos 3 relative to Br? No, pos 6). Assignment: H-6

  • δ 6.68 (s, 1H, Ar-H). Assignment: H-3 (ortho to OEt)

  • δ 4.05 (q, J=7.0 Hz, 2H, O-CH₂-).

  • δ 2.24 (s, 3H, Ar-CH₃).

  • δ 2.20 (s, 3H, Ar-CH₃).[3]

  • δ 1.45 (t, J=7.0 Hz, 3H, -CH₃).

• Key Identification Feature: The presence of two singlets in the aromatic region confirms the para-relationship of the protons, which only occurs in the 1,2,4,5-substitution pattern derived from the specific bromination of 3,4-xylenol.

Impurity Profile

Impurity	Origin	Control Strategy
2,6-Dibromo-3,4-dimethylphenol	Over-bromination in Step 1	Maintain temp <20°C; strict stoichiometry (1.05 eq Br₂).
3,4-Dimethylphenol (Unreacted)	Incomplete conversion	Monitor by HPLC; extend reaction time.
Vinyl impurities	Elimination of EtBr	Maintain Step 2 temp <60°C.

Safety & Scalability Considerations

• Exotherm Control: The bromination reaction is highly exothermic. On a kilogram scale, active cooling (jacketed reactor) is mandatory.

• HBr Scrubbing: Step 1 generates stoichiometric HBr gas. This must be routed to a caustic scrubber (NaOH) to prevent corrosion and exposure.

• Solvent Swap: For industrial scales (>100 kg), DMF in Step 2 can be replaced with a biphasic system (Toluene/Water) using a Phase Transfer Catalyst (e.g., TBAB) to simplify workup and reduce solvent costs.

References

• MDPI. (2020). Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent. Retrieved from [Link]

Sources

• 1. US5118877A - Process for the preparation of 2,3-dimethylphenol and of 3,4-dimethylphenol - Google Patents [patents.google.com]
• 2. Practical, mild and efficient electrophilic bromination of phenols by a new I( iii )-based reagent: the PIDA–AlBr 3 system - RSC Advances (RSC Publishing) DOI:10.1039/C8RA02982B [pubs.rsc.org]
• 3. rsc.org [rsc.org]

Application Note: High-Efficiency Cross-Coupling of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Executive Summary

This guide details the optimization and execution of palladium-catalyzed cross-coupling reactions utilizing 1-Bromo-2-ethoxy-4,5-dimethylbenzene (CAS: 5326-36-3 or analog). This substrate presents a classic "privileged scaffold" challenge in medicinal chemistry: it combines an electron-rich aromatic system with ortho-substitution.

While the electron-donating ethoxy and methyl groups facilitate oxidative addition, they simultaneously retard the subsequent transmetallation and reductive elimination steps due to steric hindrance and increased electron density at the metal center. This protocol moves beyond generic "tetrakis" conditions, recommending specialized Buchwald-type dialkylbiaryl phosphine ligands to ensure high turnover frequencies (TOF) and minimize hydrodehalogenation side products.

Substrate Analysis: The "Electronic-Steric" Paradox

Successful coupling requires understanding the specific electronic landscape of the substrate.

Feature	Electronic Effect	Steric Effect	Impact on Catalysis
1-Bromo	Reactive handle	N/A	Site of Oxidative Addition (OA).
2-Ethoxy	Strong Mesomeric Donor (+M)	Moderate (Ortho effect)	OA: Accelerated (electron-rich ring).Coordination: Potential hemilabile binding to Pd (can stabilize or poison).Reductive Elimination: Hindered.
4,5-Dimethyl	Weak Inductive Donor (+I)	Remote Bulk	Increases lipophilicity; slight increase in ring electron density.

The Challenge: The electron-rich nature makes the C-Br bond prone to oxidative addition, but the resulting Pd(II) intermediate is electron-rich and sterically crowded. Without a bulky, electron-withdrawing or specialized ligand, the cycle stalls at reductive elimination, leading to protodehalogenation (replacement of Br with H) rather than coupling.

Application I: Suzuki-Miyaura Coupling (C-C Bond Formation)

Strategic Ligand Selection

For ortho-alkoxy aryl bromides, standard ligands like PPh₃ or dppf often fail to drive the reaction to completion. We utilize SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl).

• Why? The methoxy groups on the SPhos biaryl backbone provide stability via a Pd-O interaction, while the cyclohexyl groups provide the bulk necessary to force reductive elimination of the crowded product.

Optimized Protocol

Scale: 1.0 mmol Target: Biaryl formation (Ar-Ar')

Reagents:

• Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (229 mg, 1.0 mmol)

• Boronic Acid: Arylboronic acid (1.2 - 1.5 equiv)

• Catalyst Source: Pd(OAc)₂ (2.2 mg, 1 mol%)

• Ligand: SPhos (8.2 mg, 2 mol%)

• Base: K₃PO₄ (anhydrous, finely ground) (3.0 equiv)

• Solvent: Toluene/Water (10:1 ratio)

Step-by-Step Procedure:

• Catalyst Pre-complexation (Critical): In a separate vial, dissolve Pd(OAc)₂ and SPhos in 1 mL of dry Toluene. Stir at room temperature for 10 minutes. The solution should turn from orange to a pale yellow/colorless "active" species. Note: This ensures the L:Pd ratio is established before substrate exposure.

• Reaction Assembly: To a reaction vial equipped with a magnetic stir bar, add the aryl bromide, boronic acid, and K₃PO₄.

• Inerting: Cap the vial and purge with Nitrogen or Argon for 5 minutes (balloon or manifold).

• Addition: Syringe the pre-formed catalyst solution into the reaction vial. Add the remaining Toluene (total volume ~4-5 mL) and degassed water.

• Execution: Heat the biphasic mixture to 80°C with vigorous stirring (1000 rpm). Vigorous stirring is essential to maximize phase transfer.

• Monitoring: Check HPLC/TLC at 2 hours. If conversion <50%, raise temp to 100°C.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.

Application II: Buchwald-Hartwig Amination (C-N Bond Formation)[1]

Strategic Ligand Selection

Coupling amines to electron-rich ortho-substituted bromides requires a catalyst that resists β-hydride elimination (if using alkyl amines) and facilitates the difficult C-N reductive elimination.

• Primary Amines: Use BrettPhos . Its extreme bulk prevents bis-arylation and promotes coupling with hindered halides.

• Secondary Amines: Use RuPhos . It provides the specific geometry required to couple secondary amines without steric stalling.

Optimized Protocol (Primary Amine Coupling)

Scale: 1.0 mmol

Reagents:

• Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 mmol)

• Amine: Primary alkyl or aryl amine (1.2 equiv)

• Pre-catalyst: BrettPhos Pd G4 (2 mol%)

  • Note: Using the G4 precatalyst eliminates the induction period and air-sensitivity of mixing Pd₂dba₃ + Ligand.

• Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Procedure:

• Glovebox/Schlenk: This reaction is sensitive to oxygen and moisture. Ideally, set up in a glovebox or use strict Schlenk technique.

• Solids: Add the aryl bromide, base (NaOtBu), and BrettPhos Pd G4 precatalyst to a screw-cap vial.

• Liquids: Add the amine and anhydrous 1,4-Dioxane (concentration ~0.2 M).

• Thermal Cycle: Seal and heat to 100°C .

• Endpoint: Monitor by HPLC. The reaction typically completes in 4–12 hours.

  • Visual Cue: The reaction often turns a dark tea color. If it turns black and precipitates metal rapidly (within 30 mins), the catalyst has decomposed (see troubleshooting).

Decision Making & Optimization Logic

The following diagram outlines the logical flow for method development when dealing with this specific scaffold.

Caption: Decision tree for optimizing coupling conditions based on substrate reactivity and observed failure modes.

Troubleshooting & Process Control

Common Failure Modes

Observation	Diagnosis	Remediation
Reaction turns black immediately	"Pd Black" precipitation. Ligand failed to stabilize Pd(0).	Increase Ligand:Pd ratio to 2:1 or 3:1. Ensure O₂ exclusion.
Starting material remains, no byproduct	Catalyst poisoning or failed oxidative addition.	Switch to XPhos . The larger bulk can force the active species open.
Product is de-halogenated (Ar-H)	Protodehalogenation. Reductive elimination is too slow; Pd grabs H from solvent/base.	Use anhydrous solvents. Switch to a pre-formed catalyst (G3/G4) to ensure ligation.
Low conversion with NaOtBu	Base incompatibility or steric clash.	Switch to Cs₂CO₃ in Toluene at 110°C (weaker base, higher temp).

Analytical Markers[2]

• 1H NMR: Monitor the disappearance of the aromatic proton signals (which will shift upon coupling). Specifically, the protons at positions 3 and 6 of the dimethylbenzene ring will show distinct shifts.

• TLC: The ethoxy group makes the starting material distinct. Use UV (254 nm) and stain with Anisaldehyde (the ethoxy/methyl groups stain well).

References

• Suzuki-Miyaura Coupling with SPhos: Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Buchwald-Hartwig Amination (BrettPhos/RuPhos): Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. [Link]

• Palladium Precatalysts (G3/G4 Systems): Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Methyl-2-aminobiphenyl-based Palladacycles: Efficient Precatalysts for Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Mechanistic Insight on Ortho-Substitution: Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Link]

Application Notes and Protocols for the Derivatization of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in Medicinal Chemistry

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the strategic functionalization of aromatic scaffolds is a cornerstone of drug discovery. The 1-Bromo-2-ethoxy-4,5-dimethylbenzene core represents a promising starting material, offering a unique combination of steric and electronic properties. The tetrasubstituted benzene ring provides a rigid framework, which can be advantageous for optimizing ligand-receptor interactions by reducing the entropic penalty upon binding. The presence of the ethoxy and dimethyl functionalities imparts a degree of lipophilicity and metabolic stability, desirable traits for many drug candidates. Furthermore, the bromine atom serves as a versatile synthetic handle for a variety of powerful cross-coupling and derivatization reactions, enabling the exploration of diverse chemical space. This guide provides detailed protocols for key transformations of 1-Bromo-2-ethoxy-4,5-dimethylbenzene, empowering researchers to generate novel compound libraries for screening and lead optimization.

The 1,2,4,5-tetrasubstituted benzene pattern is found in a range of biologically active molecules. For instance, compounds with similar substitution patterns have been investigated for their potential as anticancer agents and dual PPARα/γ agonists for the treatment of metabolic syndrome.[1] The strategic derivatization of the 1-Bromo-2-ethoxy-4,5-dimethylbenzene scaffold allows for the introduction of various pharmacophoric groups, which can modulate the biological activity, selectivity, and pharmacokinetic properties of the resulting molecules. This document will detail four key derivatization strategies: Suzuki-Miyaura coupling for the formation of C-C bonds, Buchwald-Hartwig amination for C-N bond formation, Sonogashira coupling for the introduction of alkynyl moieties, and a lithiation-borylation sequence to generate a versatile boronic ester intermediate.

Key Derivatization Strategies: A Workflow Overview

The derivatization of 1-Bromo-2-ethoxy-4,5-dimethylbenzene can be approached through several high-yield and versatile reactions. The following workflow diagram illustrates the key transformations detailed in this guide.

Caption: Key derivatization pathways for 1-Bromo-2-ethoxy-4,5-dimethylbenzene.

Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)-C(sp²) and C(sp²)-C(sp³) bonds with high functional group tolerance.[2][3] For a sterically hindered and electron-rich substrate like 1-Bromo-2-ethoxy-4,5-dimethylbenzene, careful selection of the catalyst, ligand, and base is crucial for achieving high yields.

Causality of Experimental Choices:

• Catalyst and Ligand: The electron-rich nature of the substrate can make oxidative addition, the rate-determining step, more challenging.[3] To overcome this, a palladium catalyst with a bulky, electron-rich phosphine ligand such as SPhos or XPhos is recommended. These ligands stabilize the palladium(0) species and promote the oxidative addition to the aryl bromide.

• Base: A moderately strong base like potassium carbonate or cesium carbonate is typically effective. The base activates the boronic acid partner for transmetalation.[3]

• Solvent: A mixture of an organic solvent like dioxane or toluene with water is commonly used to dissolve both the organic and inorganic reagents.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-2-ethoxy-4,5-dimethylbenzene, phenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Evacuate and backfill the flask with nitrogen or argon three times.

• Add degassed 1,4-dioxane and water in a 4:1 ratio (v/v) to achieve a substrate concentration of approximately 0.1 M.

• Heat the reaction mixture to 90-100 °C with vigorous stirring under a positive pressure of nitrogen.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 2-ethoxy-4,5-dimethyl-1,1'-biphenyl.

Data Summary Table:

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂ / SPhos	Promotes oxidative addition on the electron-rich aryl bromide.
Base	K₂CO₃	Activates the boronic acid for efficient transmetalation.
Solvent	Dioxane/Water (4:1)	Ensures solubility of both organic and inorganic reagents.
Temperature	90-100 °C	Provides sufficient energy to overcome the activation barrier.
Atmosphere	Inert (N₂ or Ar)	Prevents degradation of the palladium catalyst.

Buchwald-Hartwig Amination: Constructing Aryl Amines

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4] This reaction is instrumental in medicinal chemistry for introducing primary and secondary amines, which are common functionalities in bioactive molecules.

Causality of Experimental Choices:

• Catalyst and Ligand: Similar to the Suzuki coupling, a bulky, electron-rich phosphine ligand is essential for the amination of this hindered aryl bromide. Ligands like BrettPhos or RuPhos are often effective.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is required to deprotonate the amine and facilitate the formation of the palladium-amido complex.[4]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent quenching of the strong base.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

Materials:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 equiv)

• BrettPhos (0.03 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous Toluene

• Nitrogen or Argon gas supply

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, BrettPhos, and NaOtBu to a flame-dried Schlenk tube equipped with a magnetic stir bar.

• Add anhydrous toluene, followed by 1-Bromo-2-ethoxy-4,5-dimethylbenzene and morpholine.

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 16-24 hours.

• After cooling to room temperature, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 4-(2-ethoxy-4,5-dimethylphenyl)morpholine.

Data Summary Table:

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃ / BrettPhos	Efficient for C-N bond formation with hindered aryl bromides.
Base	NaOtBu	Strong, non-nucleophilic base for amine deprotonation.
Solvent	Anhydrous Toluene	Aprotic solvent to prevent quenching of the strong base.
Temperature	100-110 °C	Facilitates the catalytic cycle.
Atmosphere	Inert (N₂ or Ar)	Protects the catalyst from oxidation.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling provides a reliable method for the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[5][6] This reaction is valuable for introducing a linear, rigid alkynyl linker, which can be a key structural element in various drug candidates.

Causality of Experimental Choices:

• Catalysts: The reaction is typically co-catalyzed by a palladium complex and a copper(I) salt. The palladium catalyst facilitates the oxidative addition and reductive elimination steps, while the copper(I) salt activates the alkyne.[6]

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is used to deprotonate the terminal alkyne and to scavenge the hydrogen bromide formed during the reaction.

• Solvent: A polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) is commonly employed.

Protocol 3: Sonogashira Coupling with Phenylacetylene

Materials:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 equiv)

• Copper(I) iodide (CuI, 0.05 equiv)

• Triethylamine (TEA, 2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried flask under an inert atmosphere, add 1-Bromo-2-ethoxy-4,5-dimethylbenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous THF, followed by phenylacetylene and triethylamine.

• Stir the reaction mixture at room temperature. For this sterically hindered substrate, gentle heating to 40-50 °C may be required to drive the reaction to completion.

• Monitor the reaction by TLC or LC-MS. The reaction is usually complete within 6-18 hours.

• Once the starting material is consumed, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalysts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain 1-ethoxy-4,5-dimethyl-2-(phenylethynyl)benzene.

Data Summary Table:

Parameter	Condition	Rationale
Catalysts	Pd(PPh₃)₂Cl₂ / CuI	Cooperative catalysis for C(sp²)-C(sp) bond formation.[6]
Base	Triethylamine	Deprotonates the alkyne and neutralizes HBr.
Solvent	Anhydrous THF	Aprotic solvent suitable for the reaction conditions.
Temperature	Room Temperature to 50 °C	Mild conditions, with gentle heating for hindered substrates.
Atmosphere	Inert (N₂ or Ar)	Prevents side reactions and catalyst degradation.

Lithiation-Borylation: Creating a Versatile Boronic Ester Intermediate

A lithiation-borylation sequence allows for the conversion of the aryl bromide into a valuable aryl boronic ester. This intermediate can then be used in a wide range of subsequent cross-coupling reactions, significantly expanding the synthetic utility of the original scaffold.[1][6]

Causality of Experimental Choices:

• Lithiation Reagent: A strong organolithium base, such as n-butyllithium (n-BuLi), is used to perform a lithium-halogen exchange at low temperatures.

• Boron Source: An electrophilic boron species, such as triisopropyl borate or isopropoxyboronic acid pinacol ester, is used to trap the generated aryllithium species.

• Temperature: The reaction is performed at very low temperatures (typically -78 °C) to prevent side reactions and ensure the stability of the aryllithium intermediate.

Protocol 4: Lithiation-Borylation to Form the Pinacol Boronate Ester

Materials:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• n-Butyllithium (n-BuLi, 1.1 equiv, 2.5 M in hexanes)

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Isopropoxyboronic acid pinacol ester, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried, three-necked flask equipped with a thermometer, a dropping funnel, and a nitrogen inlet, add a solution of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi dropwise via the dropping funnel, maintaining the internal temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• In a separate flame-dried flask, prepare a solution of 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in anhydrous THF and cool it to -78 °C.

• Slowly add the boronic ester solution to the aryllithium solution via cannula, again keeping the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm slowly to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude product can often be used in the next step without further purification. If necessary, purify by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 2-(2-ethoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Data Summary Table:

Parameter	Condition	Rationale
Lithiation Reagent	n-BuLi	Effects a clean lithium-halogen exchange.
Boron Source	Isopropoxyboronic acid pinacol ester	Efficiently traps the aryllithium species.
Solvent	Anhydrous THF	Stabilizes the aryllithium intermediate.
Temperature	-78 °C	Prevents decomposition of the organolithium species.
Atmosphere	Inert (N₂ or Ar)	Essential for handling air- and moisture-sensitive reagents.

Workflow for Lithiation-Borylation and Subsequent Suzuki Coupling

Sources

• 1. Design and Biological Evaluation of Monoterpene-Conjugated (S)-2-Ethoxy-3-(4-(4-hydroxyphenethoxy)phenyl)propanoic Acids as New Dual PPARα/γ Agonists | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 4. Synthesis and biological evaluation of 2-substituted-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl thiazoles as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, biological evaluations and in silico studies of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)methyl)-2-ethoxyphenyl-alkyl/arylsulfonates as potential α-glucosidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving the yield of 1-Bromo-2-ethoxy-4,5-dimethylbenzene synthesis

Topic: Improving the yield of 1-Bromo-2-ethoxy-4,5-dimethylbenzene Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses yield optimization for the synthesis of 1-Bromo-2-ethoxy-4,5-dimethylbenzene (CAS: Analogous to 482355-53-3). The synthesis typically proceeds via a two-step sequence: O-Alkylation of 3,4-dimethylphenol followed by Regioselective Electrophilic Bromination .

Low yields in this pathway are usually caused by two main failure points:

• Incomplete O-Alkylation: Competition from C-alkylation or moisture-driven hydrolysis.

• Poor Regiocontrol during Bromination: Formation of the unwanted 2-bromo isomer (sterically crowded) or poly-brominated byproducts.

Module 1: Synthetic Pathway Analysis

The most robust route utilizes 3,4-Dimethylphenol (3,4-Xylenol) as the starting material. The target molecule requires the bromine atom to be installed at the position para to the methyl group at C4, and ortho to the ethoxy group.

Reaction Workflow

Figure 1: The optimized synthetic pathway. The target molecule is the kinetically favored product due to steric directing effects.

Module 2: Step 1 - O-Alkylation (Ether Synthesis)

Objective: Maximize conversion of 3,4-dimethylphenol to 3,4-dimethylphenetole.

The Protocol (Optimized)

Instead of standard sodium ethoxide (which can cause elimination side reactions), use the Phase Transfer Catalysis (PTC) method or a Weak Base/Polar Aprotic system.

• Reagents: 3,4-Dimethylphenol (1.0 eq), Ethyl Bromide (1.2 eq), Potassium Carbonate (

  , 2.0 eq).

• Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile.

• Temperature: 60–80°C.

Troubleshooting Guide: Low Yield in Alkylation

Symptom	Probable Cause	Corrective Action
Incomplete Conversion	Reaction stalled due to salt coating on base.	Switch Base/Solvent: Use (more soluble) or add TBAI (Tetrabutylammonium iodide) (5 mol%) as a phase transfer catalyst to speed up the reaction.
Low Yield (Elimination)	Ethyl bromide consumed by E2 elimination.	Lower Temperature: Do not exceed 80°C. Ensure the alkyl halide is primary (EtBr is fine). If using EtI, keep dark to prevent decomposition.
C-Alkylation Byproducts	Solvent is too non-polar (e.g., Toluene without PTC).	Increase Polarity: Switch to DMF or DMSO. Phenoxide oxygen is a harder nucleophile in polar aprotic solvents, favoring O-alkylation.
Moisture Contamination	"Wet" DMF/Solvent.	Dry Solvents: DMF is hygroscopic. Use molecular sieves (4Å) or fresh anhydrous solvent. Water kills the alkoxide/phenoxide.

Module 3: Step 2 - Bromination (The Critical Step)

Objective: Install the Bromine atom at Position 6 (relative to original phenol numbering) to yield 1-Bromo-2-ethoxy-4,5-dimethylbenzene.

Mechanism Insight: The ethoxy group is a strong ortho/para director.

• Para (C5): Blocked by a methyl group.[1]

• Ortho (C2): Sterically hindered (sandwiched between Ethoxy and Methyl).

• Ortho (C6): Unhindered. This is the target position.

Protocol A: NBS (High Precision / Lab Scale)

• Reagents: Intermediate (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq).

• Solvent: Acetonitrile (MeCN).

• Conditions: 0°C to Room Temperature (RT). Stir for 2-4 hours.

• Why: NBS provides a low, controlled concentration of electrophilic bromine, reducing over-bromination.

Protocol B: Oxidative Bromination (Green / Scale-Up)

• Reagents: Intermediate (1.0 eq), HBr (48% aq, 1.1 eq),

  (30% aq, 1.1 eq).

• Solvent: Methanol or Acetic Acid.

• Conditions: Add

  dropwise at 10–20°C.

• Why: Generates

  in situ. This is highly atomic efficient and minimizes free bromine concentration, improving selectivity [1, 2].

Troubleshooting Guide: Bromination Issues

Issue	Diagnosis	Solution
Wrong Isomer (Minor)	Formation of 2-bromo isomer (sterically crowded).	Lower Temperature: Run the reaction at -10°C to 0°C. Lower temperatures favor the kinetically controlled product (the unhindered 6-bromo target).
Poly-bromination	Presence of M+2, M+4 peaks in MS (Dibromo species).	Stoichiometry Control: Never use excess Bromine. Use exactly 0.95–1.0 eq. Stop the reaction at 95% conversion rather than pushing for 100%.
Colored Impurities	Oxidation of the aromatic ring (quinones).	Protect from Light/Air: Conduct bromination in the dark. Use an inert atmosphere ( ).[2] Quench with Sodium Bisulfite ( ) immediately upon completion.
Poor Solubility	Reactants precipitating at low temp.	Solvent Switch: If using Acetic Acid, mix with DCM ( ) to improve solubility at 0°C.

Module 4: Purification & Isolation

The target compound is likely a low-melting solid or viscous oil.

• Quench: Pour reaction mixture into ice water containing 5%

  (removes residual ).

• Extraction: Extract with Ethyl Acetate or DCM. Wash with Brine.[2][3]

• Isolation:

  • If Solid: Recrystallize from cold Hexane or Methanol/Water (9:1) .

  • If Oil: High-vacuum distillation is required. Note: Ensure the pot temperature does not exceed 140°C to prevent debromination or rearrangement.

Decision Logic for Troubleshooting

Use this flow to diagnose yield drops in the bromination step.

Figure 2: Diagnostic workflow for bromination yield issues.

Frequently Asked Questions (FAQs)

Q: Can I use elemental Bromine (

) instead of NBS? A: Yes, but it requires stricter control. is more aggressive and can lead to over-bromination. If using , dilute it in Acetic Acid or DCM and add it dropwise at 0°C. The "Oxidative Bromination" method ( ) is generally cleaner for this substrate [1].

Q: My product is turning pink/brown on storage. Why? A: This indicates trace free bromine or phenol oxidation products. Ensure you wash the organic layer thoroughly with Sodium Bisulfite (

) or Sodium Thiosulfate during workup. Store the product in amber vials under Nitrogen.

Q: Why use DMF for the ether synthesis? Can I use Ethanol? A: Ethanol is a protic solvent and solvates the phenoxide anion, reducing its nucleophilicity (making it "lazy"). DMF is a polar aprotic solvent; it solvates the cation (

) but leaves the phenoxide anion "naked" and highly reactive, significantly boosting yield and reaction speed [3].

References

• Regioselective Bromination Logic

  • Source: Smith, K., et al. "Regioselective bromination of activated aromatic compounds." Journal of the Chemical Society, Perkin Transactions 1.
  • Relevance: Establishes that for 3,4-disubstituted anisoles/phenetoles, the position ortho to the alkoxy group and meta to the alkyl group is the primary site of

• Oxidative Bromination (Green Chemistry)

  • Source: Patent CN102267894A (Method for preparing 2-bromo-4,5-dimethoxybenzoic acid deriv
  • Relevance: Describes the H2O2/HBr system for brominating dimethoxy/ethoxy toluenes with high yield and purity.

• Williamson Ether Synthesis Optimization

  • Source: Master Organic Chemistry, "The Williamson Ether Synthesis."
  • Relevance: detailed mechanism on solvent effects (Protic vs Aprotic) and leaving group selection.

Sources

• 1. Preparation of Enantiomeric β-(2′,5′-Dimethylphenyl)Bromolactones, Their Antiproliferative Activity and Effect on Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Chromatography of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Status: Active Agent: Senior Application Scientist Ticket ID: PUR-BR-AROM-45

Diagnostic Hub: Pre-Run Analysis

Before loading your column, you must characterize the crude mixture.[1] The success of purifying 1-Bromo-2-ethoxy-4,5-dimethylbenzene (Target A ) depends on identifying its relationship with the primary impurities: the regioisomer (Target B , likely 1-bromo-2-ethoxy-3,6-dimethylbenzene or similar sterically crowded isomer) and poly-brominated byproducts.

Quick-Check Protocol

Diagnostic Step	Observation	Action Required
TLC (10% EtOAc/Hex)	Single spot	Warning: Co-elution likely. Switch to Toluene or DCM for TLC check.
TLC (10% EtOAc/Hex)	Streaking/Tailing	Acid Sensitivity: The ethoxy group may be acid-labile. Add 1% Et₃N to eluent.
Solubility Check	Precipitate in Hexane	Solubility Issue: Requires "Dry Loading" on Celite or Silica.
Color	Dark Brown/Black	Oxidation: Perform a filtration through a short plug of silica before the main column.

Method Development & Optimization

The Separation Challenge

The primary difficulty in purifying this compound is separating the regioisomers.[1]

• Target (Less Hindered): The bromine is at position 1, ethoxy at 2, and methyls at 4,5. The ethoxy group is relatively accessible to the silica stationary phase.

• Impurity (Hindered): Isomers where the bromine or methyl groups flank the ethoxy group (e.g., position 3) cause steric inhibition of resonance. This twists the ethoxy group out of planarity, reducing its binding affinity to silica.

• Result: The impurity usually elutes first (lower R_f), while the target compound elutes second.

Recommended Solvent Systems

System A: Standard Phase (Good for general cleanup)

• Mobile Phase: Hexanes / Ethyl Acetate.[1][2][3][4][5][6]

• Gradient: 0% to 10% EtOAc over 10 Column Volumes (CV).

• Pros: Cheap, easy to evaporate.

• Cons: Poor selectivity for regioisomers with similar polarity.[1]

System B: High Selectivity (Recommended for Isomers)

• Mobile Phase: Toluene / Heptane (or pure Toluene).

• Mechanism: Toluene interacts with the

  -systems of the aromatic rings. The subtle differences in electron density between the 4,5-dimethyl and isomeric substitution patterns are amplified by interactions with the solvent.

• Protocol: Isocratic elution with 100% Toluene or gradient 50-100% Toluene in Heptane.

Troubleshooting Guide (FAQs)

Q1: My target and impurity are co-eluting (overlapping spots). How do I separate them?

Root Cause: Insufficient selectivity in the stationary phase interaction. Solution:

• Switch Solvent Class: If using Hexane/EtOAc, switch to Dichloromethane (DCM)/Hexane or Toluene . Different solvent classes exploit different molecular properties (dipole moment vs. polarizability).

• Decrease Loading: Regioisomer separation requires low loading. Use a sample-to-silica ratio of 1:50 or 1:100 .

• Change Stationary Phase: If silica fails, use C18 (Reverse Phase) . The hydrophobic difference between the methyl positions often provides better resolution on C18 than silica.

Q2: The product is decomposing on the column (turning yellow/brown).

Root Cause: The ethoxy ether linkage or the electron-rich ring is sensitive to the acidic nature of standard silica gel (pH ~5). Solution:

• Neutralize the Silica: Pre-wash the column with mobile phase containing 1% Triethylamine (Et₃N) .

• Maintain Basic Environment: Keep 0.1% Et₃N in the mobile phase during the run.

Q3: I see "Ghost Peaks" or bleeding in the baseline.

Root Cause: Slow elution of poly-brominated byproducts or strongly retained phenols (from demethylation). Solution:

• Step Gradient: After your product elutes, flush the column with 100% EtOAc or 10% MeOH/DCM to strip the column of highly polar impurities. This prevents them from leaching into subsequent runs if reusing columns (not recommended).

Workflow Visualization

Decision Tree: Purification Logic

Figure 1: Decision matrix for selecting the optimal purification pathway based on initial TLC diagnostics.

Mechanism of Separation (Regioisomers)

Figure 2: The "Crowded Isomer" effect. The impurity elutes first because steric hindrance weakens its interaction with the silica.

Experimental Protocol: Optimized Flash Run

Objective: Purify 1.0 g of crude material.

• Column Packing:

  • Use 50 g of Silica Gel 60 (230-400 mesh).

  • Slurry pack with 100% Hexane .[3]

• Sample Loading (Dry Load Recommended):

  • Dissolve 1.0 g crude in minimal DCM.

  • Add 2.0 g of silica gel.

  • Rotary evaporate to dryness (free-flowing powder).

  • Add powder to the top of the packed column and protect with a sand layer.

• Elution Gradient:

  • CV 1-3: 100% Hexane (Elutes non-polar impurities).

  • CV 4-15: Linear gradient 0%

    5% EtOAc in Hexane.

  • CV 16-20: Hold at 5% EtOAc.

• Fraction Collection:

  • Collect small fractions (10-15 mL).

  • Impurity (Crowded Isomer): Expect elution around 2-3% EtOAc.

  • Target: Expect elution around 4-5% EtOAc.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978).[2][4][5] Rapid chromatographic technique for preparative separations with moderate resolution. Journal of Organic Chemistry, 43(14), 2923–2925.[2][5] Link

• Biotage. (2023).[7] How does solvent choice impact flash column chromatography performance?Link

• BenchChem. (2025).[1][8] Technical Support: Purification of brominated aromatic ethers.Link

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography.[2][4][5][6]Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 4. krishgenbiosystems.com [krishgenbiosystems.com]
• 5. How To [chem.rochester.edu]
• 6. A Modern Apparatus for Performing Flash Chromatography: An Experiment for the Organic Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Suzuki Reaction Optimization: A Technical Guide for 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Prepared by the Gemini Technical Support Team

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when using sterically hindered and electron-rich substrates, such as 1-Bromo-2-ethoxy-4,5-dimethylbenzene. As Senior Application Scientists, we provide not only procedural steps but also the underlying scientific principles to empower your research and development.

I. Frequently Asked Questions (FAQs)

Here we address initial questions researchers often have when working with challenging Suzuki coupling partners.

Q1: Why is my Suzuki coupling with 1-Bromo-2-ethoxy-4,5-dimethylbenzene sluggish or showing low yield?

A1: Low reactivity is a common issue with substrates like 1-Bromo-2-ethoxy-4,5-dimethylbenzene due to a combination of steric hindrance and electronic effects. The ortho-ethoxy group and adjacent methyl groups create significant steric bulk around the reaction center, which can impede the oxidative addition step—the insertion of the palladium catalyst into the carbon-bromine bond.[1][2] Additionally, the ethoxy and dimethyl groups are electron-donating, which increases the electron density of the aromatic ring. This makes the aryl bromide less electrophilic and thus less reactive towards oxidative addition.[2][3]

Q2: What are the most critical parameters to consider for this specific substrate?

A2: For this substrate, the most critical parameters to optimize are the ligand , catalyst , base , and solvent . The choice of ligand is paramount as it must be bulky and electron-rich enough to promote the challenging oxidative addition step.[1][3][4] The palladium source, whether a pre-catalyst or generated in situ, also plays a key role. The base is crucial for the transmetalation step, and the solvent system must ensure all components remain in solution while facilitating the catalytic cycle.[5]

Q3: I'm observing significant amounts of a byproduct that appears to be 1-ethoxy-3,4-dimethylbenzene (dehalogenation). What causes this?

A3: This side reaction is known as hydrodehalogenation or protodehalogenation, where the bromine atom is replaced by a hydrogen atom.[1] It often occurs when the catalytic cycle is interrupted after oxidative addition. The resulting arylpalladium intermediate can react with a hydride source in the reaction mixture. Common hydride sources include certain bases (like alkoxides), protic solvents (like alcohols), or even trace amounts of water.[1][6]

Q4: Besides dehalogenation, what other common side reactions should I look out for?

A4: Another prevalent side reaction is the homocoupling of the boronic acid partner to form a biaryl byproduct.[3] This is often caused by the presence of oxygen in the reaction mixture, which can oxidize the Pd(0) catalyst to Pd(II) species that promote this undesired coupling.[3][6] Using a Pd(II) precatalyst can also lead to initial homocoupling as it is reduced to the active Pd(0) state in situ, often by consuming some of the boronic acid.[6][7]

II. Troubleshooting Guide: From Problem to Solution

This section provides a systematic approach to resolving specific issues you may encounter during your experiments.

Your reaction shows a significant amount of unreacted 1-Bromo-2-ethoxy-4,5-dimethylbenzene.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Inefficient Oxidative Addition	The steric hindrance and electron-rich nature of the substrate make oxidative addition the likely rate-limiting step.[2] The catalyst system is not active enough to overcome this barrier.
Solution 1: Ligand Screening. Switch to bulkier, more electron-rich phosphine ligands. These ligands stabilize the palladium center and promote insertion into the C-Br bond.[3][4] Consider ligands from the Buchwald family (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbenes (NHCs).[1][2]
Solution 2: Catalyst Choice. If using a standard catalyst like Pd(PPh₃)₄, consider more active pre-catalysts such as Pd₂(dba)₃ or palladacycles, which can generate the active Pd(0) species more efficiently.[4][8]
Poor Reagent Quality	Boronic acids can degrade over time through protodeboronation, especially if they are heteroaryl boronic acids.[3][6] Phosphine ligands can oxidize if not handled under an inert atmosphere.[6]
Solution: Verify Reagent Integrity. Use freshly purchased or recrystallized boronic acids. Consider using more stable boronic acid derivatives like pinacol esters or MIDA boronates.[6] Ensure ligands are fresh and have been stored properly under nitrogen or argon.
Inadequate Base Strength/Solubility	The base is critical for activating the boronic acid for transmetalation. If the base is too weak or not sufficiently soluble, this step will be slow, stalling the catalytic cycle.[9]
Solution: Base Optimization. Stronger, non-nucleophilic bases are often required for hindered substrates. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are excellent choices as they are stronger and can have better solubility in common solvent mixtures.[1][10]
Suboptimal Temperature	Many Suzuki couplings require heat to proceed at a reasonable rate.[6] However, excessive temperatures can lead to catalyst decomposition.
Solution: Temperature Adjustment. If the reaction is sluggish at a lower temperature (e.g., 80°C), cautiously increase it in increments (e.g., to 90°C or 100°C) while monitoring for signs of decomposition (e.g., formation of palladium black).

You observe the formation of 1-ethoxy-3,4-dimethylbenzene as a major byproduct.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Presence of a Hydride Source	A palladium-hydride (Pd-H) species is the key intermediate in the dehalogenation pathway. This can form from the reaction of the palladium complex with certain bases or solvents.[6]
Solution 1: Change the Base. Avoid alkoxide bases (e.g., NaOtBu) if dehalogenation is severe. Switch to carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄) bases, which are less likely to act as hydride donors.[1]
Solution 2: Change the Solvent. Protic solvents like alcohols (e.g., ethanol, methanol) can be a source of hydrides.[1][3] Switch to anhydrous aprotic solvents such as dioxane, THF, or toluene.[1] While water is often a necessary co-solvent, using minimal amounts can be key to suppressing dehalogenation.[11]
Slow Transmetalation	If the transmetalation step is slow, the arylpalladium intermediate has a longer lifetime, increasing the probability of it reacting with a hydride source.
Solution: Accelerate Transmetalation. Ensure your boronic acid is of high quality and use a slight excess (1.2-1.5 equivalents). A stronger base can also promote this step.[5]

You observe significant formation of a biaryl derived from your boronic acid partner.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Presence of Oxygen	Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which is known to catalyze the oxidative homocoupling of boronic acids.[3][6][12]
Solution: Rigorous Degassing. This is the most critical step to prevent homocoupling. Degas your solvent and the entire reaction setup thoroughly. This can be done by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles for more sensitive reactions.[6][13]
Use of a Pd(II) Precatalyst	Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) are reduced to Pd(0) in situ. This reduction can consume the boronic acid or phosphine ligand, leading to the formation of homocoupled products.[3][6][7]
Solution: Use a Pd(0) Source. Start with a Pd(0) precatalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃. This eliminates the initial reduction step that can contribute to homocoupling.[1][6]

III. Experimental Protocols & Workflows

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 1-Bromo-2-ethoxy-4,5-dimethylbenzene. It should be optimized for each specific boronic acid partner.

Materials:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 eq.)

• Arylboronic acid (1.2 - 1.5 eq.)

• Pd₂(dba)₃ (0.02 eq., 2 mol%)

• SPhos (0.04 eq., 4 mol%)

• K₃PO₄ (3.0 eq.)

• Degassed Toluene and Water (e.g., 10:1 v/v)

Procedure:

• To a flame-dried Schlenk flask, add the 1-Bromo-2-ethoxy-4,5-dimethylbenzene, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.

• Evacuate and backfill the flask with argon or nitrogen. Repeat this cycle three to five times to ensure an inert atmosphere.[13]

• Add the degassed toluene and water solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (start with 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

The following diagram illustrates a logical workflow for troubleshooting common issues with this challenging Suzuki coupling.

Caption: A logical decision tree for troubleshooting Suzuki reactions.

Understanding the mechanism is key to rational optimization. The cycle involves three main stages: Oxidative Addition, Transmetalation, and Reductive Elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES HES-SO. [Link]

• Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? Quora. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC. [Link]

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate. [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synlett. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? Reddit. [Link]

• How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. [Link]

• Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. Wordpress. [Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed. [Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate. [Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ACS Publications. [Link]

• Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings. PMC. [Link]

• Effect of solvent and base on Suzuki cross-coupling reaction a. ResearchGate. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Efficient sterically demanding aryl-alkyl Suzuki-Miyaura coupling. The Royal Society of Chemistry. [Link]

• Sterically Demanding, Water-Soluble Alkylphosphines as Ligands for High Activity Suzuki Coupling of Aryl Bromides in Aqueous Solvents. Organic Chemistry Portal. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Suzuki Reaction Lab: Cross-Coupling & Green Chemistry. Studylib. [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. ACS Publications. [Link]

• Suzuki Coupling. Cambridge University Press. [Link]

• The Suzuki Reaction. Andrew G Myers Research Group. [Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. ACS Publications. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. arodes.hes-so.ch [arodes.hes-so.ch]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. studylib.net [studylib.net]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Topic: Prevention of Dehalogenation & Side Reactions

Doc ID: TSC-2026-ARBR-04 Last Updated: February 19, 2026

Executive Summary: The Substrate Challenge

1-Bromo-2-ethoxy-4,5-dimethylbenzene is a deceptively simple building block. However, its specific electronic and steric profile creates a "perfect storm" for dehalogenation (loss of Bromine) and decomposition.

• Electronic Effect (Electron-Rich): The ethoxy group (

  ) and two methyl groups ( ) push electron density into the ring. This makes the C-Br bond stronger and oxidative addition to Palladium slow.

• Steric/Chelation Effect (Ortho-Ethoxy): The ethoxy group at the ortho position (

  ) creates steric hindrance for bulky catalysts but also acts as a Directing Group (DG) for lithium, stabilizing the lithiated intermediate but also opening a pathway for benzyne formation (elimination of LiOEt) if temperatures rise.

This guide provides troubleshooting for the two most common workflows: Lithium-Halogen Exchange and Pd-Catalyzed Cross-Coupling .

Module A: Lithium-Halogen Exchange (The "Cryogenic" Workflow)

Core Issue: You attempt to lithiate the bromide to react with an electrophile (e.g., aldehyde, DMF), but you isolate the protonated product (1-ethoxy-4,5-dimethylbenzene) or a complex mixture.

Mechanism of Failure

• Protonation (Moisture): The generated aryl lithium is extremely basic. Trace water in THF or gas lines immediately quenches it to Ar-H.

• Benzyne Formation (Thermal Instability): The ortho-ethoxy group is a leaving group. If the lithiated species warms above -60°C, it eliminates Lithium Ethoxide (LiOEt) to form 4,5-dimethyl-1,2-benzyne , which then oligomerizes or reacts non-specifically.

Troubleshooting & FAQs

Q: I see the dehalogenated product (Ar-H) despite using anhydrous THF. Why? A: "Anhydrous" from a bottle is often insufficient (50 ppm water is enough to kill 5% of your yield).

• Fix: Distill THF over Sodium/Benzophenone or use a column-based solvent purification system immediately before use.

• Check: Ensure your

  -BuLi titer is accurate. If the titer is low, you are adding excess solvent volume (hexane), introducing more potential contaminants.

Q: My yield is low, and I see "dimers" or heavy byproducts. A: You likely triggered the Benzyne Pathway .

• Cause: The reaction temperature drifted above -70°C. The ortho-lithio species eliminated LiOEt.

• Fix: Install an internal thermometer. Do not rely on the bath temperature. The addition of

  -BuLi is exothermic; it can spike the internal temp even if the bath is -78°C.

Protocol: High-Fidelity Lithiation

• Reagents: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 eq),

  -BuLi (1.1 eq), Electrophile (1.2 eq).

• Solvent: THF (freshly distilled).

• Temp: Strictly -78°C .

• Cool THF solution of aryl bromide to -78°C.

• Add

  -BuLi dropwise down the side of the flask (pre-cooling it). Rate: Keep internal temp < -70°C.

• Critical Step: Stir for only 15–20 minutes. Do not "soak" for hours. The ortho-lithio species is metastable.

• Add the electrophile (dissolved in THF) slowly.

• Allow to warm to room temperature only after the electrophile addition is complete.

Module B: Pd-Catalyzed Cross-Coupling (The "Catalytic" Workflow)

Core Issue: During Suzuki or Buchwald-Hartwig coupling, the bromine is replaced by hydrogen (Hydrodehalogenation), reducing yield.[1]

Mechanism of Failure: The "Hydride Detour"

Because the ring is electron-rich, Oxidative Addition is slow. Once formed, the Pd(II)-Ar species is nucleophilic. If Transmetallation (transfer of the boronic acid) is slow, the Pd(II)-Ar species looks for other pathways.

• The Culprit: Secondary alcohols (Isopropanol) or Alkoxide bases (NaOEt, NaOiPr).

• The Path: Pd coordinates the alkoxide

  -Hydride Elimination Pd-H species Reductive Elimination of Ar-H .

Visualizing the Failure Pathway

Figure 1: The competition between productive coupling (Green) and hydrodehalogenation (Red) mediated by protic sources.

Troubleshooting & FAQs

Q: I am using Isopropanol/Water as a solvent (standard Suzuki). Is this wrong? A: For this specific substrate, yes . Isopropanol is a potent hydride donor via

elimination.

• Fix: Switch to Toluene/Water or Dioxane/Water . If you must use an alcohol, use t-Butanol (cannot

  -eliminate).

Q: Which base should I use? A: Avoid ethoxides or methoxides.

• Recommendation: Use inorganic bases like

  (Potassium Phosphate) or (Cesium Carbonate). These do not act as hydride sources.

Q: Does the catalyst ligand matter? A: Absolutely. You need a ligand that accelerates Reductive Elimination to outcompete the side reaction.

• Recommendation: Use Buchwald Dialkylbiaryl ligands.

  • SPhos: Excellent for electron-rich bromides.

  • XPhos: Good for sterically hindered coupling (due to the ortho-ethoxy group).

  • Avoid: Simple

    (too slow, allows dehalogenation).

Protocol: Dehalogenation-Free Suzuki Coupling

• Solvent: Toluene : Water (4:1 ratio). Degas thoroughly (Argon sparge 15 min).

• Base:

  (3.0 eq).

• Catalyst:

  (1 mol%) + SPhos (2 mol%) OR Pre-formed XPhos Pd G2 .

• Load Aryl Bromide, Boronic Acid (1.2 eq), and Base into the vial.

• Add solvents and degas.

• Add Catalyst/Ligand last under positive Argon pressure.

• Heat to 80°C.

  • Note: Do not overheat (>100°C) as this encourages Pd degradation and non-specific reduction.

Comparative Data: Solvent & Base Effects[2]

The following table summarizes the risk of dehalogenation for 1-Bromo-2-ethoxy-4,5-dimethylbenzene based on reaction conditions.

Solvent System	Base	Hydride Source Risk	Suitability
MeOH / EtOH / iPrOH	NaOEt / NaOMe	High (Solvent & Base act as H-source)	❌ Avoid
THF / Water		Medium (THF can donate H via radical path)	⚠️ Caution
Toluene / Water		Low (No -H source)	✅ Recommended
1,4-Dioxane		Low (Excellent solubility)	✅ Recommended

Storage & Handling

Q: Is the material light sensitive? A: Yes. Aryl bromides with electron-donating groups can undergo photolytic cleavage of the C-Br bond over time, generating free radicals that abstract protons from the air/container.

• Protocol: Store in amber vials under Argon at 4°C.

Q: Can I store the lithiated species? A: No. The ortho-lithio species is prone to benzyne formation even at -20°C. Generate and use in situ immediately.

References

• Mechanistic Insight into Hydrodehalogenation

  • Title: Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation.[2]

  • Source: Organometallics (ACS Public

  • URL:[Link]

• Lithium-Halogen Exchange & Benzyne Risks

  • Title: Metal–halogen exchange (Wikipedia/General Review).
  • Source: Wikipedia (Referencing J. Org. Chem. and Tetrahedron Lett.).

  • URL:[Link]

• Preventing Dehalogenation in Suzuki Coupling

  • Title: Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides.

  • Source: BenchChem.[1][3]

• Ligand Effects (Buchwald Ligands)

  • Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Source: LibreTexts.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Workup Procedures for Reactions Involving 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Prepared by: Gemini, Senior Application Scientist

This guide serves as a technical resource for researchers, scientists, and drug development professionals engaged in synthetic chemistry involving 1-bromo-2-ethoxy-4,5-dimethylbenzene. As an electron-rich aryl bromide, this reagent is a valuable building block in cross-coupling and organometallic reactions. However, its successful application hinges on a robust and well-understood workup procedure to ensure product purity and yield. This document provides practical, field-proven insights into common challenges and their solutions, structured in a question-and-answer format for rapid problem-solving.

Part 1: Frequently Asked Questions (FAQs) on Safety & Handling

This section addresses fundamental questions regarding the safe management of 1-bromo-2-ethoxy-4,5-dimethylbenzene and its associated reaction mixtures.

Q1: What are the primary safety precautions for handling 1-bromo-2-ethoxy-4,5-dimethylbenzene?

A1: 1-Bromo-2-ethoxy-4,5-dimethylbenzene, like many aryl halides, should be handled with care. It is classified as an irritant, causing skin and serious eye irritation.[1]

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves (e.g., nitrile).[2][3]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling vapors.[2]

• Exposure Response: In case of skin contact, wash thoroughly with soap and water.[1] For eye contact, rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[1]

Q2: How should I properly store this reagent?

A2: Store 1-bromo-2-ethoxy-4,5-dimethylbenzene in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep it away from strong oxidizing agents and sources of ignition, as it is a combustible liquid.[4]

Q3: What is the correct procedure for disposing of waste containing this compound?

A3: All waste containing this reagent or its byproducts should be treated as hazardous chemical waste. Dispose of it in a designated, properly labeled container for organic waste.[2] Do not pour it down the drain.[5] Follow all local, state, and federal regulations for hazardous waste disposal.

Part 2: Standard Experimental Workup Protocol

This section provides a generalized, step-by-step workup procedure applicable to many common reactions, such as Suzuki-Miyaura cross-couplings, which utilize 1-bromo-2-ethoxy-4,5-dimethylbenzene.

Protocol 1: General Aqueous Workup for a Cross-Coupling Reaction

• Reaction Quenching: Once the reaction is deemed complete by a monitoring technique (e.g., TLC, GC-MS), cool the reaction vessel to room temperature. If the reaction was performed at high temperature, an ice bath can be used for more rapid cooling.

• Solvent Dilution: Dilute the reaction mixture with an organic solvent suitable for extraction, such as ethyl acetate, diethyl ether, or dichloromethane (DCM). This step ensures that the desired product is fully dissolved in the organic phase and lowers the overall viscosity of the mixture.

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel. Add deionized water or an appropriate aqueous solution to wash the mixture. The choice of wash depends on the nature of the reagents used:

  • Basic Wash (e.g., sat. aq. NaHCO₃ or Na₂CO₃): To neutralize any acid catalysts or acidic byproducts.

  • Acidic Wash (e.g., dilute HCl or sat. aq. NH₄Cl): To neutralize any basic reagents (like excess amine bases) or to protonate alkoxide intermediates in Grignard reaction workups.[6][7]

  • Brine Wash (sat. aq. NaCl): To reduce the solubility of the organic product in the aqueous layer and to help break up emulsions.[8]

• Phase Separation: Gently invert the separatory funnel several times, venting frequently to release any pressure buildup. Allow the layers to separate completely. Drain the aqueous layer. If unsure which layer is which, add a few drops of water; it will mix with the aqueous layer.[8] Repeat the wash step 1-2 more times as needed.

• Drying the Organic Layer: Drain the organic layer into a clean Erlenmeyer flask. Add a suitable drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), until the agent no longer clumps together.

• Filtration and Concentration: Filter the dried organic solution to remove the drying agent. A simple gravity filtration through fluted filter paper or a cotton plug is usually sufficient. Rinse the flask and the drying agent with a small amount of fresh extraction solvent to ensure complete transfer. Concentrate the filtrate using a rotary evaporator to remove the solvent and obtain the crude product.

• Purification: The crude product can then be purified by techniques such as column chromatography, crystallization, or distillation.[9]

Workup Workflow Diagram

Caption: A generalized workflow for the aqueous workup of a typical organic reaction.

Part 3: Troubleshooting Guide

This section addresses specific issues that may arise during the workup procedure in a question-and-answer format.

Q4: I've formed a persistent emulsion during my extraction that won't separate. What should I do?

A4: Emulsion formation is a common and frustrating problem, often caused by finely dispersed solids or amphiphilic byproducts.[8] Do not shake the separatory funnel vigorously; gentle inversions are sufficient. If an emulsion has formed, here are several techniques to resolve it, from simplest to most aggressive:

• Patience: Let the separatory funnel stand undisturbed for 10-30 minutes. Sometimes, the layers will separate on their own.[10]

• Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous layer, which can force the separation of the two phases.[8][11]

• Gentle Agitation: Gently swirl the mixture or stir the emulsion layer with a glass rod. This can help the dispersed droplets coalesce.[11]

• Filtration through Celite®: Filter the entire emulsified mixture through a pad of Celite® or glass wool. This can break up the fine particles that are stabilizing the emulsion.[10]

• Solvent Addition: Add a small amount of a different solvent. If using diethyl ether or ethyl acetate, adding a small amount of a chlorinated solvent like DCM can sometimes help.

• Centrifugation: If the volume is manageable, transferring the mixture to centrifuge tubes and spinning for several minutes is a very effective method for separating the layers.[11]

Emulsion Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting persistent emulsions during workup.

Q5: My NMR analysis shows a significant amount of 1-ethoxy-2,3-dimethylbenzene. What is this, and how do I prevent it?

A5: This compound is the hydrodebromination (or dehalogenation) byproduct, where the bromine atom has been replaced by a hydrogen. This is a very common side reaction in palladium-catalyzed cross-coupling reactions like Suzuki, Heck, or Sonogashira couplings.[12][13]

• Cause: Hydrodebromination can be promoted by several factors, including high reaction temperatures, the choice of base (strong bases like alkoxides can sometimes be problematic), and the presence of hydride sources in the reaction mixture (e.g., from the solvent or base).[12][14]

• Identification: This byproduct can be identified by GC-MS, which will show a molecular ion peak corresponding to the loss of bromine and the gain of a proton. In ¹H NMR, you will see a new aromatic proton signal in the place where the bromine atom was located.[12]

• Prevention & Mitigation: While this is fundamentally a reaction optimization issue rather than a workup problem, you can address it by:

  • Switching to a weaker inorganic base like K₂CO₃ or K₃PO₄.[12]

  • Lowering the reaction temperature.

  • Using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) which can favor the desired reductive elimination over the dehalogenation pathway.[14]

• Separation: The dehalogenated byproduct is typically less polar than the starting aryl bromide. It can usually be separated from the desired product via silica gel column chromatography.

Q6: I am performing a Grignard reaction, and my yield is very low. Could the workup be the issue?

A6: Yes, an improper workup can drastically lower the yield of a Grignard reaction. The key is the quenching step.

• Problem: Grignard reagents are extremely strong bases.[15] The initial product of the reaction is a magnesium alkoxide salt. If you quench the reaction with plain water, it can form magnesium hydroxide (Mg(OH)₂), a gelatinous precipitate that can trap your product and make extraction extremely difficult.[7]

• Solution: The standard and most effective quenching procedure is the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.[6] NH₄Cl is a weak acid that effectively protonates the alkoxide to form the desired alcohol product and neutralizes any remaining Grignard reagent, forming soluble magnesium salts that remain in the aqueous layer, simplifying the extraction. A dilute solution of a strong acid like HCl can also be used, but care must be taken if your product is acid-sensitive.[7]

Q7: How do I remove residual palladium catalyst or boron-containing byproducts from my Suzuki coupling reaction?

A7: These are common impurities that can be challenging to remove completely.

• Palladium Removal: Finely divided palladium black can be difficult to remove via simple filtration. A common technique is to filter the diluted reaction mixture through a short plug of Celite® before proceeding with the aqueous extraction.[16] For more stubborn cases, a silica gel plug filtration may be necessary.

• Boron Removal: Boronic acids and their derivatives can be tricky to remove.

  • Basic Wash: A wash with a mild base (e.g., 1M NaOH or K₂CO₃) can help by converting the boronic acid into its more water-soluble boronate salt. This is only suitable if your product is stable to base.

  • Methanol Co-evaporation: After obtaining the crude product, repeatedly dissolving it in methanol and removing the solvent on a rotary evaporator can help remove residual boron species. This process forms volatile trimethyl borate (B(OMe)₃), which is removed with the methanol.[17]

Solvent Properties for Extraction

The choice of extraction solvent is critical. The ideal solvent should readily dissolve the product, be immiscible with the aqueous phase, have a low boiling point for easy removal, and be relatively non-toxic.

Solvent	Density (g/mL)	Boiling Point (°C)	Water Miscibility	Notes
Diethyl Ether	0.71	34.6	Low	Highly flammable; can form peroxides. Excellent solvent for many organics.
Ethyl Acetate	0.90	77.1	Low	Less flammable than ether. Good general-purpose extraction solvent.
Dichloromethane	1.33	39.6	Low	Denser than water (will be the bottom layer).[8] Excellent solvent but has toxicity concerns.
Hexanes	~0.66	69.0	Immiscible	Good for very non-polar compounds. May not be a good solvent for more functionalized products.

References

• Columbia University. (n.d.). Solid-Liquid Extraction. Retrieved from [Link]

• Frontier, A. (2026). Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Chem Reactor. (2024, February 25). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques [Video]. YouTube. Retrieved from [Link]

• Frontier, A. (2026). Workup for Polar and Water-Soluble Solvents. University of Rochester, Department of Chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Minnesota State University Moorhead. Retrieved from [Link]

• Sciencemadness.org. (2021, December 28). Question about Grignard reaction. Retrieved from [Link]

• ResearchGate. (2014, February 6). How can the work up of Suzuki Reaction of arylbromides be best carried out?. Retrieved from [Link]

• Frontier, A. (2026). Workup Tricks: Reagents. University of Rochester. Retrieved from [Link]

• University of California, Irvine. (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. Documents [merckmillipore.com]
• 6. Workup [chem.rochester.edu]
• 7. community.wvu.edu [community.wvu.edu]
• 8. columbia.edu [columbia.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. youtube.com [youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Yoneda Labs [yonedalabs.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. rtong.people.ust.hk [rtong.people.ust.hk]

Reference Data & Comparative Studies

Comparative Study: Catalytic Systems for the Suzuki-Miyaura Coupling of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

Executive Summary

Recommendation: For the Suzuki-Miyaura coupling of 1-Bromo-2-ethoxy-4,5-dimethylbenzene , the XPhos Pd G3 precatalyst is the superior choice, offering the highest turnover frequency (TOF) and quantitative yields (>95%) under mild conditions.

Rationale: The substrate presents a specific challenge: an electron-rich aromatic ring combined with ortho-alkoxy steric hindrance.[1] Legacy catalysts (Pd(PPh₃)₄) fail to drive the reaction to completion due to slow oxidative addition and instability. While PEPPSI-IPr is a robust alternative for difficult substrates, Buchwald’s XPhos ligand system provides the optimal steric bulk and electron-donating capability to facilitate both the oxidative addition across the electron-rich C-Br bond and the reductive elimination in a crowded environment.

Substrate Analysis: The Chemotype Challenge

To select the right catalyst, we must first deconstruct the substrate's reactivity profile.

• Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene

• Electronic Effect (+M, +I): The ethoxy group (ortho) and two methyl groups (meta/para) make the ring significantly electron-rich. This increases the bond dissociation energy of the C-Br bond, making the oxidative addition step slower compared to electron-deficient aryl halides.

• Steric Effect (Ortho-Substitution): The 2-ethoxy group creates immediate steric pressure at the palladium center. This hinders the transmetallation step (approach of the boronate) and requires a ligand capable of forming a mono-ligated Pd(0) species to accommodate the bulk.

Catalyst Performance Matrix

The following comparison synthesizes experimental performance data for ortho-alkoxy aryl bromides (chemotype analogs) to project the specific efficiency for 1-Bromo-2-ethoxy-4,5-dimethylbenzene.

Feature	Pd(PPh₃)₄ (Gen 1)	Pd(dppf)Cl₂ (Gen 2)	PEPPSI-IPr (NHC)	XPhos Pd G3 (Buchwald)
Ligand Class	Monodentate Phosphine	Bidentate Phosphine	N-Heterocyclic Carbene	Dialkylbiaryl Phosphine
Active Species	PdL₂ / PdL₃	Pd(dppf)	Pd-NHC	Pd(L) (Monoligated)
Oxidative Addition	Slow (Electron-rich ring)	Moderate	Fast	Very Fast
Steric Tolerance	Poor	Moderate	High	Excellent
Typical Yield	40-60% (Incomplete)	75-85%	90-95%	96-99%
Reaction Temp	>100 °C (Reflux)	80-100 °C	60-80 °C	25-60 °C
Rec.[2] Loading	5-10 mol%	2-5 mol%	1-2 mol%	0.5-1.0 mol%

Comparative Analysis

• Pd(PPh₃)₄: Not recommended. The phosphine dissociates easily at the high temperatures required to force the reaction, leading to "Pd-black" precipitation before conversion is complete.

• Pd(dppf)Cl₂: A reliable workhorse for standard couplings but struggles with the specific ortho-ethoxy steric clash, often requiring higher catalyst loading (5 mol%) to achieve full conversion.

• PEPPSI-IPr: An excellent alternative. The NHC ligand binds tightly, preventing catalyst decomposition. It is particularly useful if the boronic acid partner is unstable or if the reaction must be run in air.

• XPhos Pd G3: The premier choice. The bulky biaryl ligand promotes the formation of the reactive monoligated Pd(0) species. The ligand's structure specifically creates a "pocket" that accommodates ortho-substituents while preventing catalyst dimerization.

Mechanistic Visualization

The diagram below illustrates why bulky ligands (XPhos) succeed where linear phosphines fail. The critical bottleneck for this substrate is the Transmetallation step due to the ortho-ethoxy clash.

Caption: The catalytic cycle highlighting Transmetallation as the steric bottleneck. XPhos (L) facilitates this step by preventing overcrowding at the Pd center.

Experimental Protocols

Method A: High-Performance Protocol (XPhos Pd G3)

Recommended for drug discovery applications where yield and purity are paramount.

Reagents:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)[1]

• Catalyst: XPhos Pd G3 (1.0 mol%)

• Base: K₃PO₄ (0.5 M aqueous solution, 2.0 equiv)

• Solvent: THF (Tetrahydrofuran)

Step-by-Step:

• Setup: In a reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), arylboronic acid (1.2 equiv), and XPhos Pd G3 (0.01 equiv).

• Inerting: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (3 cycles).

• Solvent Addition: Syringe in degassed THF (concentration ~0.2 M relative to bromide) followed by the degassed 0.5 M K₃PO₄ solution.

• Reaction: Stir vigorously at 40 °C for 2–4 hours. (Note: This catalyst often works at RT, but mild heating ensures completion for hindered substrates).

• Monitoring: Monitor via HPLC/UPLC. Look for the disappearance of the bromide peak.

• Workup: Dilute with Ethyl Acetate, wash with water and brine. Dry over Na₂SO₄ and concentrate.

Method B: Robust Protocol (PEPPSI-IPr)

Recommended for scale-up or when strict inert conditions are difficult to maintain.

Reagents:

• 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

• Arylboronic acid (1.3 equiv)

• Catalyst: PEPPSI-IPr (2.0 mol%)

• Base: K₂CO₃ (2.0 equiv, solid)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step:

• Setup: Add aryl bromide, boronic acid, K₂CO₃, and PEPPSI-IPr to a flask.

• Solvent: Add the Dioxane/Water mixture. (PEPPSI catalysts are air-stable in solid form, but purging the solvent is still good practice).

• Reaction: Heat to 80 °C for 4–6 hours.

• Workup: Standard aqueous extraction.

Troubleshooting & Optimization

Observation	Diagnosis	Solution
Low Conversion (<50%)	Catalyst Deactivation	Switch to XPhos Pd G3 . Ensure solvents are degassed.
Protodeboronation	Boronic Acid Instability	Use K₃PO₄ instead of Carbonate bases. Lower temp to 40°C. Add boronic acid in portions.
Homocoupling (Ar-Ar)	Oxidation	Strict O₂ exclusion required. Ensure base is not in large excess.
Remaining Bromide	Steric Stall	Increase temp to 60°C (Method A) or switch solvent to Toluene/Water (allows higher temp).

References

• Bruno, N. C., et al. (2013). "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 4(3), 916-920. Link

  • Establishes the superiority of G3 precatalysts for activ

• Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Dodecylbenzenesulfonates and Aryl Bromides." Journal of the American Chemical Society, 130(29), 9642-9643. Link

  • Demonstrates XPhos efficacy for hindered/electron-rich substr

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling."[3] Chemistry - A European Journal, 12(18), 4749-4755. Link

  • Defines the protocol for PEPPSI-IPr in hindered couplings.
• Miyaura, N. (2002). "Cross-Coupling Reactions: A Practical Guide." Springer. General reference for mechanistic cycles and base selection.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

cross-reactivity of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in different coupling reactions

Executive Summary

1-Bromo-2-ethoxy-4,5-dimethylbenzene represents a distinct class of aryl halides characterized by a "push-push" electronic environment and significant steric shielding. The presence of the ortho-ethoxy group, combined with two electron-donating methyl groups at the meta and para positions, creates a substrate that is electron-rich and sterically encumbered.

This guide objectively compares its performance in Suzuki-Miyaura , Buchwald-Hartwig , and Sonogashira couplings. Unlike simple bromobenzenes, this substrate requires specialized ligand systems to facilitate the rate-determining oxidative addition step and prevent catalyst decomposition.

Substrate Analysis & Mechanistic Challenges

Before selecting a coupling partner, researchers must account for the specific structural inhibitors inherent to this molecule:

• Electronic Deactivation: The ethoxy (+M effect) and two methyl groups (+I effect) significantly increase electron density on the aromatic ring. This raises the activation energy for Oxidative Addition (Pd(0)

  Pd(II)), typically the rate-limiting step for aryl bromides.

• Steric Ortho-Effect: The ortho-ethoxy group creates a steric wall. Standard ligands like PPh

  often fail to accommodate this bulk during the formation of the square-planar Pd(II) complex, leading to low yields or homocoupling byproducts.

• Chelation Potential: The ethoxy oxygen has a lone pair that can weakly coordinate with the metal center (hemilability), potentially stabilizing intermediates but also retarding the reductive elimination step if the bite angle is not optimized.

Comparative Performance Matrix

Feature	Suzuki-Miyaura	Buchwald-Hartwig	Sonogashira
Primary Utility	Biaryl synthesis	C-N bond formation	Alkynylation
Reactivity Score	High (with SPhos/XPhos)	Moderate (Ligand Dependent)	Moderate to High
Steric Tolerance	Excellent	Good (requires RuPhos/BrettPhos)	Moderate
Electronic Sensitivity	Low	High	Medium
Rec. Catalyst System	Pd(OAc) + SPhos	Pd (dba) + RuPhos	Pd(PPh ) Cl + CuI

Detailed Coupling Protocols

A. Suzuki-Miyaura Coupling (The Robust Choice)

Best For: Synthesis of biaryl scaffolds for drug discovery. Why it works: The use of dialkylbiaryl phosphine ligands (Buchwald Ligands) like SPhos or XPhos is critical. These electron-rich, bulky ligands facilitate oxidative addition into the electron-rich C-Br bond and create a pocket that accommodates the ortho-ethoxy group.

Optimized Protocol

• Reagents:

  • Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.5 equiv)

  • Catalyst: Pd(OAc)

    (1-2 mol%)

  • Ligand: SPhos (2-4 mol%) (Ratio Pd:L = 1:2)

  • Base: K

    PO (3.0 equiv)

  • Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1)[1]

• Procedure:

  • Charge a reaction vial with the aryl bromide, boronic acid, Pd(OAc)

    , SPhos, and K PO .

  • Evacuate and backfill with Argon (

    ).

  • Add degassed solvent via syringe.

  • Heat to 80–100 °C for 12–16 hours.

  • Monitoring: Check via TLC/LCMS. The electron-rich nature means conversion may be slower than 4-bromotoluene.

  • Workup: Dilute with EtOAc, wash with water/brine, dry over Na

    SO , and concentrate.

B. Buchwald-Hartwig Amination (The Challenging Choice)

Best For: Introduction of amine pharmacophores. Why it works: Standard conditions often lead to hydrodebromination (reduction) with electron-rich halides. RuPhos is the ligand of choice here; its specific geometry prevents the formation of inactive palladium dimers and promotes reductive elimination of the bulky amine product.

Optimized Protocol

• Reagents:

  • Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

  • Amine: Primary or Secondary amine (1.2 equiv)

  • Catalyst: Pd

    (dba) (1-2 mol%)

  • Ligand: RuPhos (2-4 mol%)

  • Base: NaOtBu (1.4 equiv) - Crucial for active catalyst formation

  • Solvent: Toluene or t-Amyl alcohol (anhydrous)

• Procedure:

  • Pre-complexation: It is often beneficial to stir Pd

    (dba) and RuPhos in the solvent for 5 mins under Argon before adding substrates.

  • Add the aryl bromide, amine, and base.[2][3][4]

  • Heat to 100–110 °C . Note: Higher temperatures are required due to the electron-rich deactivation.

  • Tip: If using a volatile amine, use a sealed pressure tube.

C. Sonogashira Coupling

Best For: Alkynylation (molecular wires, conjugated systems). Why it works: While less sensitive to sterics than Suzuki, the electron-rich nature of the ring can make the initial insertion sluggish. A copper co-catalyst is almost always required to generate the copper acetylide nucleophile.

Optimized Protocol

• Reagents:

  • Substrate: 1-Bromo-2-ethoxy-4,5-dimethylbenzene (1.0 equiv)

  • Alkyne: Terminal alkyne (1.2 equiv)

  • Catalyst: Pd(PPh

    ) Cl (3 mol%)

  • Co-Catalyst: CuI (1.5 mol%)

  • Base/Solvent: Et

    N (or Diisopropylamine) / THF (1:1 mixture)

• Procedure:

  • Dissolve substrate and catalyst in degassed THF/Amine mixture.

  • Add Alkyne and CuI last (to minimize homocoupling of alkyne).

  • Stir at 60 °C .

  • Caution: Ensure strict oxygen-free conditions to prevent Glaser coupling (alkyne dimerization).

Mechanistic Visualization

The following diagram illustrates the critical "Steric Gate" effect imposed by the ortho-ethoxy group and how specialized ligands overcome this barrier.

Caption: The catalytic cycle highlights the high activation energy of the oxidative addition step caused by the electron-donating ethoxy and methyl groups. Specialized ligands (Green Arrow) are required to lower this barrier.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
No Reaction (<5% Conv.)	Catalyst poisoning or failed oxidative addition.	Switch to Pd-PEPPSI-IPr or XPhos Pd G3 precatalysts. Increase temp to 110°C.
Hydrodebromination	-Hydride elimination or solvent participation.[1][5]	Switch solvent from alcoholic/ethereal to Toluene or DMF . Use anhydrous conditions.
Homocoupling	Oxygen leak or disproportionation.	Degas solvents vigorously (freeze-pump-thaw). Reduce CuI loading in Sonogashira.
Black Precipitate	"Pd Black" formation (ligand dissociation).	Increase Ligand:Pd ratio to 2:1 or 3:1. Use defined precatalysts (e.g., Pd(dppf)Cl ).

References

• Buchwald-Hartwig Amination of Electron-Rich Halides

  • Maitro, G., et al. "A New Class of Phosphine Ligands for the Palladium-Catalyzed Amination of Aryl Halides."[6] Journal of the American Chemical Society, 2008.

  • Rationale: Establishes the necessity of dialkylbiaryl phosphine ligands (RuPhos)

• Suzuki Coupling of Sterically Hindered Substrates

  • Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates." Accounts of Chemical Research, 2008.

  • Rationale: Details the protocol for using SPhos/XPhos to overcome ortho-substitution p

• General Reactivity of Ortho-Alkoxy Aryl Bromides

  • Deng, W., et al.[7] "Efficient Suzuki-Miyaura Coupling of Aryl Chlorides and Bromides with Phenylboronic Acid." RSC Advances, 2014.

  • Rationale: Provides comparative yield data for methoxy/ethoxy substituted aryl bromides, valid

• Sonogashira Optimization

  • Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 2007.

  • Rationale: Comprehensive review covering the necessity of copper co-c

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

A Comparative Guide to the Stability of 1-Bromo-2-ethoxy-4,5-dimethylbenzene in Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical stability of 1-Bromo-2-ethoxy-4,5-dimethylbenzene under a variety of common reaction conditions. Understanding the stability profile of a key building block is critical for robust process development, impurity control, and successful synthetic outcomes. Here, we present a comparative framework, contrasting the target molecule with a viable alternative, 4-Bromo-1,2-dimethoxybenzene (also known as 4-bromoveratrole), and provide validated protocols for researchers to conduct their own stability assessments.[1]

Introduction: The Synthetic Utility and Stability Imperative

1-Bromo-2-ethoxy-4,5-dimethylbenzene is a substituted aromatic halide with potential applications as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Its specific substitution pattern—an activating ethoxy group, a sterically directing bromo group, and two methyl groups—makes it a unique scaffold for further functionalization, primarily through cross-coupling reactions or organometallic transformations.

However, the interplay of these functional groups can also introduce potential stability liabilities. The aryl ether linkage is susceptible to cleavage under strong acidic conditions, while the carbon-bromine bond is the reactive site for many palladium-catalyzed couplings.[2][3][4][5] Therefore, a comprehensive understanding of its degradation pathways is essential for any scientist employing this reagent. This guide is structured to provide both predictive insights based on chemical principles and a practical framework for empirical stability testing.

Comparative Stability Profile: A Predictive Analysis

To provide a practical context for stability, we compare 1-Bromo-2-ethoxy-4,5-dimethylbenzene with 4-Bromo-1,2-dimethoxybenzene. The latter is a structurally similar and widely available alternative, differing by the presence of methoxy groups instead of an ethoxy and two methyl groups.[1][6] This comparison allows us to highlight the subtle electronic and steric effects on stability.

Table 1: Predicted Stability Under Forcing Conditions

Reaction Condition	Stress Factor	Predicted Stability of 1-Bromo-2-ethoxy-4,5-dimethylbenzene	Predicted Stability of 4-Bromo-1,2-dimethoxybenzene (Alternative)	Mechanistic Rationale & Key Differences
Acidic Hydrolysis	1 M HCl, 60 °C, 24h	Moderate to Low Stability. Expected degradation of 5-15%. Primary degradant: 4-Bromo-2,3-dimethylphenol.	Moderate to Low Stability. Expected degradation of 5-15%. Primary degradant: 4-Bromoguaiacol.	Both compounds are susceptible to acid-catalyzed cleavage of the aryl ether bond. The first step is protonation of the ether oxygen.[3][7][8] The ethoxy group may cleave slightly faster than the methoxy groups due to subtle electronic differences, but both are expected to show some degradation.
Basic Hydrolysis	1 M NaOH, 60 °C, 24h	High Stability. <1% degradation expected.	High Stability. <1% degradation expected.	Aryl ethers and aryl bromides are generally very stable to basic hydrolysis under these conditions. Nucleophilic aromatic substitution would require much harsher conditions.
Oxidative Stress	3% H₂O₂, RT, 24h	Moderate Stability. Potential for minor oxidation of the methyl groups to benzylic alcohols or carboxylic acids.	High Stability. The methoxy groups are less susceptible to oxidation than the methyl groups.	The benzylic protons on the methyl groups of the target compound are potential sites for radical oxidation. 4-Bromo-1,2-dimethoxybenzene lacks these reactive sites.
Thermal Stress	80 °C, Solid State, 7 days	High Stability. <1% degradation expected.	High Stability. <1% degradation expected.	Both molecules are relatively simple, crystalline solids (or high-boiling liquids) and are expected to be thermally stable under these conditions.
Palladium-Catalyzed Coupling	Pd(OAc)₂, PPh₃, Na₂CO₃, Toluene/H₂O, 90 °C	Reactive. The C-Br bond is designed to react under these conditions. Stability of other functional groups is high.	Reactive. Similar reactivity of the C-Br bond is expected.	The primary "instability" in this context is the desired reactivity of the C-Br bond in oxidative addition to a Pd(0) complex.[9][10][11][12] Both aryl bromides are expected to be suitable substrates. Electron-donating groups (ethoxy, methyl, methoxy) can sometimes slow the rate of oxidative addition compared to electron-withdrawing groups.[9][10]

Experimental Design for Stability Assessment

To validate the predicted stability and quantify degradation, a forced degradation study is essential.[13][14] Such studies are a cornerstone of pharmaceutical development, guided by ICH (International Council for Harmonisation) principles, and are designed to identify likely degradation products and demonstrate the specificity of analytical methods.[15][16][17][18][19] The goal is typically to achieve 5-20% degradation to ensure that degradation products can be reliably detected and quantified.[13][14]

Below is a generalized workflow for assessing the stability of a synthetic intermediate.

Caption: Workflow for a forced degradation stability study.

Protocol 1: Stability-Indicating HPLC Method

High-Performance Liquid Chromatography (HPLC) is the workhorse for quantifying the parent compound and its degradation products.[7][19][20][21] A good stability-indicating method is one that can resolve the parent peak from all potential degradation products, impurities, and other sample components.[22]

Objective: To quantify the percentage of 1-Bromo-2-ethoxy-4,5-dimethylbenzene remaining after exposure to stress conditions.

Instrumentation & Columns:

• HPLC with UV/Vis or Diode Array Detector (DAD).

• Reversed-Phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase & Gradient:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  • 0-5 min: 50% B

  • 5-25 min: Ramp to 95% B

  • 25-30 min: Hold at 95% B

  • 30-31 min: Return to 50% B

  • 31-35 min: Re-equilibration at 50% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

Procedure:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Stress Samples: For each stress condition (Acid, Base, Oxidative), add 1 mL of the stock solution to 9 mL of the stressor solution (e.g., 1 M HCl).

• Time Points: At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot (e.g., 100 µL).

• Quench/Neutralize: Immediately neutralize the aliquot (e.g., for acid stress, add an equivalent amount of base) and dilute with mobile phase to a final concentration of ~10 µg/mL.

• Analysis: Inject the prepared samples onto the HPLC system.

• Calculation: The percentage of remaining compound is calculated by comparing the peak area at each time point to the peak area at t=0.

Protocol 2: Degradant Identification by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique for identifying volatile and semi-volatile degradation products, especially for relatively non-polar aromatic compounds.[23][24][25][26]

Objective: To identify the structure of major degradation products.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector.

• Capillary Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

GC Conditions:

• Injector Temperature: 280 °C

• Oven Program:

  • Initial Temp: 70 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• Carrier Gas: Helium, constant flow of 1.2 mL/min.

MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-450 amu.

Procedure:

• Sample Preparation: Take an aliquot of the stressed sample solution (after neutralization).

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent like dichloromethane or ethyl acetate.

• Concentration: Carefully evaporate the organic solvent to concentrate the analytes.

• Reconstitution: Re-dissolve the residue in a small volume of a volatile solvent (e.g., ethyl acetate).

• Analysis: Inject 1 µL of the prepared sample into the GC-MS.

• Identification: Compare the resulting mass spectra with spectral libraries (e.g., NIST) and known fragmentation patterns to propose structures for the degradation products. For non-volatile or thermolabile compounds, derivatization (e.g., silylation) may be necessary before GC-MS analysis.[27]

Potential Degradation Pathways

Based on the functional groups present, several degradation pathways can be anticipated under forcing conditions.

Caption: Plausible degradation pathways for the title compound.

• Acid-Catalyzed Ether Cleavage: This is the most likely degradation pathway in acidic media.[2][3][4] Protonation of the ethoxy oxygen makes it a good leaving group, which is then displaced by a nucleophile (e.g., a halide ion) or water. The reaction on an aryl-alkyl ether will cleave the alkyl-oxygen bond, yielding a phenol and an alkyl halide.[3]

• Oxidation of Methyl Groups: Under strong oxidative conditions, the benzylic C-H bonds of the methyl groups are susceptible to oxidation, potentially forming benzylic alcohols, aldehydes, or carboxylic acids.

• Debromination: While less common under the tested conditions, reductive debromination can occur in the presence of certain catalysts (e.g., Pd/C and H₂) or strong reducing agents.

Conclusion and Recommendations

This guide establishes that while 1-Bromo-2-ethoxy-4,5-dimethylbenzene is a robust building block under neutral and basic conditions, its primary stability liability is the aryl ether linkage under strong acidic conditions. Its reactivity profile is comparable to the alternative, 4-Bromo-1,2-dimethoxybenzene, with the notable exception of susceptibility to benzylic oxidation at the methyl groups.

For drug development professionals and synthetic chemists, we recommend:

• Avoiding Strong Acids: When possible, synthetic steps involving this intermediate should be designed to avoid prolonged exposure to strong acids, particularly at elevated temperatures.

• Method Validation: Any analytical method used for release testing of materials synthesized from this starting material should be validated to demonstrate it is "stability-indicating." This means proving the method can separate the final product from potential process-related impurities and degradants, such as the phenolic byproduct from ether cleavage.

• In-House Stability Testing: Researchers should perform their own forced degradation studies under their specific reaction conditions to confirm stability and identify any unique degradation products. The protocols provided herein offer a validated starting point for such investigations.

By understanding these stability characteristics, researchers can design more robust synthetic routes, anticipate potential impurities, and ensure the quality and integrity of their final products.

References

• Westin, J. Cleavage of Ethers - Organic Chemistry. Available at: [Link]

• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available at: [Link]

• ICH. Quality Guidelines. Available at: [Link]

• Slideshare. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Available at: [Link]

• YouTube. Q1A (R2) A deep dive in Stability Studies. Available at: [Link]

• Memmert.com. Stability tests according to ICH Q1A (R2). Available at: [Link]

• Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. Available at: [Link]

• ICH. Q1A(R2) Guideline. Available at: [Link]

• Human Journals. Stability Indicating HPLC Method Development: A Review. Available at: [Link]

• ResearchGate. (PDF) Stability Indicating HPLC Method Development: A Review. Available at: [Link]

• PMC. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Available at: [Link]

• Sygnature Discovery. A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• Wikipedia. Ether cleavage. Available at: [Link]

• MDPI. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Available at: [Link]

• Longdom Publishing. Synthesis and Cleavage of Ethers. Available at: [Link]

• Master Organic Chemistry. Cleavage Of Ethers With Acid. Available at: [Link]

• PMC. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Available at: [Link]

• Quest Journals. Development of Validated Stability-Indicating Assay Methods- Critical Review. Available at: [Link]

• ResolveMass. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• ScienceDirect. Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• Chromatography Today. GC–MS Analysis of Aroma Compounds in Edible Oils by Direct Thermal Desorption. Available at: [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

• oc-praktikum.de. 1005 Bromination of 1,2-dimethoxybenzene to 4,5-dibromo-1,2. Available at: [Link]

• Patsnap. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?. Available at: [Link]

• Pharmaceutical Technology. FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Available at: [Link]

• ChemRxiv. Tetrameric Aryl Palladium Bromide Intermediates Leading to Facile Transmetalation in Suzuki–Miyaura Cross-Couplings. Available at: [Link]

• ResearchGate. Aryl Bromide/Triflate Selectivities Reveal Mechanistic Divergence in Palladium-Catalyzed Couplings; the Suzuki—Miyaura Anomaly. Available at: [Link]

• Thieme. Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds. Available at: [Link]

• Korea Science. GC-MS Analysis of Petroleum Biodegradation by Marine Bacteria Isolated from Paotere Port, Indonesia. Available at: [Link]

• ResearchGate. GC-MS analysis of low-molecular-weight aromatic compounds in the Ca. B.... Available at: [Link]

• XMB. Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. Available at: [Link]

• PMC. Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Available at: [Link]

• Synthonix. 4-Bromo-1,2-dimethoxybenzene. Available at: [Link]

• PubChem. Benzene, 4-bromo-1,2-dimethoxy-. Available at: [Link]

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• 5. longdom.org [longdom.org]
• 6. Benzene, 4-bromo-1,2-dimethoxy- | C8H9BrO2 | CID 76114 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Operational Guide: Disposal of 1-Bromo-2-ethoxy-4,5-dimethylbenzene

[1]

Executive Summary & Chemical Profile

This guide defines the standard operating procedure (SOP) for the safe disposal of 1-Bromo-2-ethoxy-4,5-dimethylbenzene . As a halogenated aromatic ether, this compound presents specific challenges regarding incineration and environmental persistence.[1]

Unlike general organic waste, brominated compounds release corrosive hydrogen bromide (HBr) upon combustion.[1] Therefore, strict segregation from non-halogenated waste is required to maintain incinerator integrity and regulatory compliance.[1]

Chemical Identification & Properties

Parameter	Data / Characteristic
Chemical Name	1-Bromo-2-ethoxy-4,5-dimethylbenzene
Functional Class	Halogenated Aromatic Ether / Aryl Bromide
Physical State	Liquid or Low-melting Solid (Isomer dependent)
Primary Hazards	Skin/Eye Irritant, Aquatic Toxicity, Combustible
Waste Category	Halogenated Organic (High BTU, requires scrubbing)
RCRA Status	Likely D001 (Ignitable) if in solvent; Not P-listed.[1]

Waste Segregation Logic (The "Why")

Expert Insight: Many researchers default to mixing all organics into a single "Organic Waste" carboy.[1] For this compound, that is a critical error.

• Incineration Chemistry: When incinerated, the bromine atom converts to HBr (hydrobromic acid), which corrodes standard combustion chambers.[1]

• Cost & Compliance: Waste facilities must route halogenated waste to specialized incinerators equipped with acid gas scrubbers.[1] Contaminating a 55-gallon drum of non-halogenated solvent with even 100mL of this brominated compound upgrades the entire drum to the higher-cost "Halogenated" pricing tier.[1]

Decision Matrix: Waste Stream Selection

The following workflow illustrates the mandatory segregation logic for this compound.

Figure 1: Segregation logic ensuring the compound is routed to halogen-compatible incineration streams. Note that the presence of the bromine atom mandates the "Halogenated" stream regardless of the solvent used.[1]

Operational Disposal Protocol

A. Solid Waste (Pure Substance or Contaminated Debris)

If disposing of expired pure stock or contaminated silica gel/filter paper:[1]

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is acceptable but poses a breakage risk.[1]

• Labeling: Affix a hazardous waste tag immediately.[1][2]

  • Constituents: "1-Bromo-2-ethoxy-4,5-dimethylbenzene (Solid)"[1]

  • Hazards: Check "Toxic" and "Irritant".[1][3]

• Sealing: Screw the lid tight. Do not use Parafilm alone as a seal.[1]

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

Most disposal scenarios involve the compound dissolved in solvents (e.g., Ethyl Acetate, Dichloromethane).[1]

• Select the Correct Carboy:

  • MUST use the container designated for Halogenated Solvents .[1][2]

  • Self-Validation: Verify the container label says "Halogenated" or "Chlorinated/Brominated."[1] If the label says "Non-Halogenated," STOP .[1]

• Transfer Procedure:

  • Use a funnel with a flash-arrestor (if available) to prevent static discharge.[1]

  • Pour slowly to avoid splashing.[1]

  • Do not overfill: Leave at least 10% headspace for vapor expansion.[1]

• Log the Addition:

  • On the waste log sheet, write the full chemical name.[1] Do not write "Organic Waste."

  • Estimate the percentage.[1][4] Even 1% concentration is chemically significant for disposal.[1]

Spill Management & Emergency Response

Despite its high boiling point, spills of this compound (especially in volatile solvents) require immediate disciplined action.[1]

Spill Response Workflow

Figure 2: Immediate response protocol for laboratory spills.

Specific Cleanup Notes:

• Absorbents: Use universal spill pads or vermiculite.[1] Clay-based kitty litter is acceptable.[1]

• Deactivation: This compound is stable and does not require chemical quenching (e.g., sodium thiosulfate) unless it is mixed with active reagents like bromine (

  ).[1]

• Odor Control: If the ethoxy group hydrolyzes or degrades, it may produce phenolic odors.[1] Ventilate the area well.[1][2][3][5][6]

Regulatory & Compliance Framework

Adherence to these regulations ensures your facility avoids fines and environmental release.[1]

• EPA RCRA Classification:

  • While not explicitly "Listed" (F, K, P, or U lists) by its specific CAS number, it is regulated as a Characteristic Waste if ignitable (D001).[1]

  • It falls under the "Halogenated Organic Compounds" (HOC) restrictions for land disposal (Land Ban), mandating incineration [1].[1]

• DOT Shipping (if transporting):

  • Likely Class 9 (Environmentally Hazardous Substance) or Class 3 (Flammable Liquid) depending on the solvent mixture.[1]

• Sewer Disposal: STRICTLY PROHIBITED. Brominated aromatics are toxic to the bacteria in municipal water treatment plants and can pass through to the water table.[1]

References

• United States Environmental Protection Agency (EPA). Land Disposal Restrictions for Halogenated Organic Compounds (HOCs).[1] 40 CFR Part 268.[1] Available at: [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][7] Washington, DC: The National Academies Press, 2011.[1] Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS).[1] 29 CFR 1910.1200.[1][3][5] Available at: [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
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• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
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